2-Chloro-3,6-difluorophenylacetic acid

• CAS: 261762-52-1

Core Science & Biosynthesis

starting materials for 2-Chloro-3,6-difluorophenylacetic acid synthesis

An In-Depth Technical Guide to the Synthesis of 2-Chloro-3,6-difluorophenylacetic acid: Core Starting Materials and Synthetic Strategies

Authored by: A Senior Application Scientist

Abstract

2-Chloro-3,6-difluorophenylacetic acid is a valuable building block in medicinal chemistry and materials science. Its unique substitution pattern, featuring both chloro and fluoro groups, imparts specific steric and electronic properties that are highly sought after in the design of novel pharmaceuticals and functional materials. This technical guide provides a comprehensive overview of the principal synthetic routes to 2-Chloro-3,6-difluorophenylacetic acid, with a focus on the selection of starting materials and the rationale behind the chosen chemical transformations. We will delve into two primary, field-proven synthetic strategies, providing detailed experimental insights and protocols for researchers, scientists, and professionals in drug development.

Introduction: The Significance of Substituted Phenylacetic Acids

Phenylacetic acids and their derivatives are privileged scaffolds in drug discovery, forming the core structure of many non-steroidal anti-inflammatory drugs (NSAIDs), antibiotics, and other therapeutic agents. The introduction of halogen atoms, particularly fluorine, can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties. Fluorine can enhance metabolic stability, improve binding affinity, and alter acidity, making fluorinated phenylacetic acids like 2-Chloro-3,6-difluorophenylacetic acid highly attractive for modern drug design. The strategic placement of a chlorine atom further influences the molecule's conformational preferences and electronic distribution.

This guide will focus on two robust and versatile synthetic pathways to obtain 2-Chloro-3,6-difluorophenylacetic acid, each starting from a different commercially accessible precursor. The choice of a specific route will often depend on the availability of starting materials, scalability, and the desired purity of the final product.

Synthetic Strategy I: The Anilino-Diazotization Pathway

This strategy commences with a substituted aniline, a common and often readily available starting material. The core of this pathway lies in the Sandmeyer reaction, a powerful transformation that allows for the introduction of a variety of functional groups onto an aromatic ring via a diazonium salt intermediate.[1][2][3]

Overview of the Anilino-Diazotization Pathway

The synthesis begins with 3-Chloro-2,5-difluoroaniline , which is converted to the corresponding diazonium salt. This intermediate is then subjected to a cyanation reaction, typically using a copper(I) cyanide catalyst, to yield 2-Chloro-3,6-difluorobenzonitrile . The final step involves the hydrolysis of the nitrile to the desired carboxylic acid.

Caption: Synthetic workflow for the Anilino-Diazotization Pathway.

Experimental Protocol: Anilino-Diazotization Pathway

Step 1: Diazotization of 3-Chloro-2,5-difluoroaniline

• To a stirred solution of 3-Chloro-2,5-difluoroaniline (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5 °C, slowly add a solution of sodium nitrite (1.1 eq) in water, maintaining the temperature below 5 °C.

• Stir the resulting solution for 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

Expert Insight: The stability of the diazonium salt is critical; hence, maintaining a low temperature is paramount to prevent its decomposition.

Step 2: Sandmeyer Reaction - Cyanation

• In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq) and sodium cyanide (1.2 eq) in water.

• Slowly add the cold diazonium salt solution from Step 1 to the cyanide solution. Vigorous nitrogen evolution will be observed.

• Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 1-2 hours to ensure complete reaction.

• Cool the mixture and extract the product, 2-Chloro-3,6-difluorobenzonitrile, with a suitable organic solvent (e.g., toluene or dichloromethane).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Trustworthiness: The use of copper(I) cyanide is a classic and reliable method for the Sandmeyer reaction, known for its good yields in the synthesis of aryl nitriles.[4]

Step 3: Hydrolysis of 2-Chloro-3,6-difluorobenzonitrile

• To the crude 2-Chloro-3,6-difluorobenzonitrile from Step 2, add a mixture of concentrated sulfuric acid and water.

• Heat the mixture under reflux for several hours until the reaction is complete (monitored by TLC or LC-MS).

• Cool the reaction mixture and pour it onto ice.

• The solid precipitate of 2-Chloro-3,6-difluorophenylacetic acid is collected by filtration, washed with cold water, and dried.

• Recrystallization from a suitable solvent (e.g., ethanol/water) can be performed for further purification.

Causality: The strong acidic conditions and high temperature are necessary to hydrolyze the stable nitrile group to a carboxylic acid.[5][6]

Data Summary: Anilino-Diazotization Pathway

Step	Key Reagents	Typical Yield	Purity (crude)
Diazotization	NaNO₂, HCl	In-situ	N/A
Sandmeyer Reaction	CuCN	70-85%	>90%
Hydrolysis	H₂SO₄, H₂O	85-95%	>95%
Overall Yield	59-80%

Synthetic Strategy II: The Toluene-Halogenation Pathway

This alternative strategy utilizes a substituted toluene as the starting material. The key transformations involve the radical halogenation of the benzylic methyl group, followed by cyanation and subsequent hydrolysis. This approach is often favored for large-scale industrial production due to the relatively low cost of toluene derivatives.

Overview of the Toluene-Halogenation Pathway

The synthesis initiates with 2-Chloro-3,6-difluorotoluene . This is subjected to free-radical bromination to form the corresponding benzyl bromide. The benzyl bromide is then converted to the phenylacetonitrile derivative via nucleophilic substitution with a cyanide salt. Finally, the nitrile is hydrolyzed to afford the target phenylacetic acid. A patent for a similar compound, 2,3-difluorophenylacetic acid, describes a photohalogenation step on 2,3-difluorotoluene, which supports this approach.[7]

Caption: Synthetic workflow for the Toluene-Halogenation Pathway.

Experimental Protocol: Toluene-Halogenation Pathway

Step 1: Radical Bromination of 2-Chloro-3,6-difluorotoluene

• A solution of 2-Chloro-3,6-difluorotoluene (1.0 eq), N-bromosuccinimide (NBS, 1.1 eq), and a radical initiator such as azobisisobutyronitrile (AIBN, 0.05 eq) in a non-polar solvent like carbon tetrachloride or cyclohexane is heated to reflux.

• The reaction is irradiated with a UV lamp to facilitate the initiation of the radical chain reaction.

• The reaction progress is monitored by GC or TLC. Upon completion, the mixture is cooled, and the succinimide byproduct is removed by filtration.

• The filtrate is washed with water and brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude 2-Chloro-3,6-difluorobenzyl bromide.

Expert Insight: Over-bromination to the benzal bromide can be a side reaction. Careful control of the stoichiometry of NBS is crucial for selectivity.

Step 2: Cyanation of 2-Chloro-3,6-difluorobenzyl bromide

• The crude 2-Chloro-3,6-difluorobenzyl bromide is dissolved in a polar aprotic solvent such as acetone or DMSO.

• Sodium cyanide (1.2 eq) is added, and the mixture is stirred at room temperature or with gentle heating until the reaction is complete.

• The reaction mixture is poured into water and extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated to give the crude 2-Chloro-3,6-difluorophenylacetonitrile.

Trustworthiness: This is a standard SN2 reaction and is generally high-yielding, provided that the starting benzyl bromide is of good quality.

Step 3: Hydrolysis of 2-Chloro-3,6-difluorophenylacetonitrile

This step is identical to the hydrolysis step in the Anilino-Diazotization Pathway.

Data Summary: Toluene-Halogenation Pathway

Step	Key Reagents	Typical Yield	Purity (crude)
Radical Bromination	NBS, AIBN	75-90%	>85%
Cyanation	NaCN	80-95%	>90%
Hydrolysis	H₂SO₄, H₂O	85-95%	>95%
Overall Yield	57-81%

Alternative Synthetic Considerations

While the two pathways detailed above are the most common and reliable, other synthetic strategies can be considered depending on the availability of specific starting materials.

The Willgerodt-Kindler Reaction

If 2-Chloro-3,6-difluoroacetophenone is available, the Willgerodt-Kindler reaction offers a direct route to the corresponding thioamide, which can then be hydrolyzed to the phenylacetic acid.[8][9][10][11][12] This reaction typically involves heating the acetophenone with sulfur and a secondary amine, such as morpholine.

Grignard-Based Approaches

A Grignard reagent formed from a suitable benzyl halide, such as 2-Chloro-3,6-difluorobenzyl chloride , can react with carbon dioxide to form the desired carboxylic acid.[13][14] However, the preparation and handling of Grignard reagents require strictly anhydrous conditions.[15][16]

Conclusion

The synthesis of 2-Chloro-3,6-difluorophenylacetic acid can be effectively achieved through several synthetic routes. The Anilino-Diazotization and Toluene-Halogenation pathways represent the most practical and scalable approaches, with the choice between them often dictated by the cost and availability of the respective starting materials. Both methods rely on well-established and robust chemical transformations, ensuring reliable access to this important synthetic building block. For researchers and drug development professionals, a thorough understanding of these synthetic strategies is essential for the efficient and successful development of novel chemical entities.

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mechanism of 2-Chloro-3,6-difluorophenylacetic acid formation

An In-depth Technical Guide to the Formation of 2-Chloro-3,6-difluorophenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-3,6-difluorophenylacetic acid is a key building block in the synthesis of various pharmacologically active compounds and advanced materials. Its specific substitution pattern of chlorine and fluorine atoms on the phenyl ring imparts unique electronic and lipophilic properties, making it a valuable synthon in medicinal chemistry. This guide provides an in-depth exploration of the core mechanistic pathways for the formation of 2-Chloro-3,6-difluorophenylacetic acid, with a primary focus on a robust and widely applicable synthetic route commencing from 2-chloro-3,6-difluorotoluene. A detailed, step-by-step mechanistic elucidation, a comprehensive experimental protocol, and a discussion of a viable alternative synthetic strategy, the Willgerodt-Kindler reaction, are presented. This document is intended to serve as a practical and scientifically grounded resource for researchers engaged in the synthesis and application of complex halogenated aromatic compounds.

Introduction: The Significance of Halogenated Phenylacetic Acids

Fluorinated and chlorinated organic molecules are of paramount importance in the pharmaceutical and agrochemical industries. The incorporation of halogen atoms, particularly fluorine and chlorine, into a molecular scaffold can profoundly influence its physicochemical and biological properties. Fluorine, with its high electronegativity and small size, can enhance metabolic stability, binding affinity, and lipophilicity. Chlorine, on the other hand, can modulate electronic properties and provide a handle for further chemical transformations.

2-Chloro-3,6-difluorophenylacetic acid embodies these desirable characteristics. The difluoro substitution pattern, combined with the chloro substituent, creates a unique electronic environment on the aromatic ring, while the phenylacetic acid moiety serves as a versatile pharmacophore and a reactive handle for amide bond formation and other derivatizations. A thorough understanding of its synthesis is therefore crucial for chemists working on the development of novel therapeutics and functional materials.

Core Directive: A Mechanistic Deep Dive into the Formation from 2-Chloro-3,6-difluorotoluene

While several synthetic routes to 2-Chloro-3,6-difluorophenylacetic acid can be envisaged, a particularly reliable and scalable approach involves the functionalization of the methyl group of 2-chloro-3,6-difluorotoluene. This strategy offers excellent control over the regiochemistry of the final product, as the substitution pattern on the aromatic ring is established from the outset. The overall transformation can be dissected into three key mechanistic steps:

• Free-Radical Side-Chain Bromination: The synthesis is initiated by the selective halogenation of the benzylic methyl group.

• Nucleophilic Cyanation: The resulting benzyl bromide is then converted to a benzyl cyanide derivative.

• Hydrolysis of the Nitrile: The final step involves the hydrolysis of the nitrile to the desired carboxylic acid.

Step 1: Free-Radical Side-Chain Bromination of 2-Chloro-3,6-difluorotoluene

The selective introduction of a halogen at the benzylic position of 2-chloro-3,6-difluorotoluene is most effectively achieved through a free-radical chain reaction, typically using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, under photochemical or thermal conditions.

Mechanism:

• Initiation: The reaction is initiated by the homolytic cleavage of the weak N-Br bond in NBS or the initiator to generate a bromine radical.

• Propagation:

  • A bromine radical abstracts a hydrogen atom from the methyl group of 2-chloro-3,6-difluorotoluene to form a resonance-stabilized benzyl radical and hydrogen bromide (HBr). The stability of this benzylic radical is key to the selectivity of the reaction for the side chain over the aromatic ring.

  • The newly formed HBr reacts with NBS to produce a molecule of bromine (Br₂).

  • The benzyl radical then reacts with a bromine molecule (either from the reaction of HBr with NBS or directly from NBS) to form the desired 2-(bromomethyl)-1-chloro-3,6-difluorobenzene and a new bromine radical, which continues the chain reaction.

• Termination: The chain reaction is terminated by the combination of any two radical species.

Diagram 1: Mechanism of Free-Radical Side-Chain Bromination.

Step 2: Nucleophilic Substitution with Cyanide

The benzylic bromide is an excellent substrate for nucleophilic substitution reactions. The introduction of the cyano group is typically achieved by treating 2-(bromomethyl)-1-chloro-3,6-difluorobenzene with a cyanide salt, such as sodium cyanide (NaCN) or potassium cyanide (KCN), in a polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Mechanism:

This reaction proceeds via a classic SN2 mechanism. The cyanide ion (CN⁻), a potent nucleophile, attacks the electrophilic benzylic carbon, displacing the bromide ion as the leaving group in a single, concerted step. The use of a polar aprotic solvent is crucial as it solvates the cation (Na⁺ or K⁺) but not the cyanide anion, thus enhancing its nucleophilicity.

Diagram 3: Overview of the Willgerodt-Kindler Reaction Pathway.

While this method is often efficient, it may require higher temperatures and can sometimes result in lower yields compared to the multi-step synthesis from the corresponding toluene. However, its one-pot nature makes it an attractive option, particularly when the starting acetophenone is readily available.

Conclusion

The synthesis of 2-Chloro-3,6-difluorophenylacetic acid is a critical process for accessing a valuable building block in modern chemical research. The presented core mechanistic pathway, starting from 2-chloro-3,6-difluorotoluene, offers a logical, controllable, and scalable route to this important compound. By understanding the intricacies of each mechanistic step—from free-radical side-chain halogenation to nucleophilic cyanation and final hydrolysis—researchers can optimize reaction conditions to achieve high yields and purity. The discussion of the Willgerodt-Kindler reaction provides a valuable alternative perspective on the synthesis of this and related aryl acetic acids. This guide is intended to empower researchers with the fundamental knowledge required to confidently synthesize and utilize 2-Chloro-3,6-difluorophenylacetic acid in their scientific endeavors.

References

2-Chloro-3,6-difluorophenylacetic acid molecular structure and bonding

An In-depth Technical Guide to the Molecular Structure and Bonding of 2-Chloro-3,6-difluorophenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-3,6-difluorophenylacetic acid is a substituted aromatic carboxylic acid of significant interest in medicinal chemistry and materials science. Its utility as a synthetic building block is largely dictated by the nuanced interplay of its structural and electronic properties. The presence of three halogen substituents on the phenyl ring creates a unique electronic landscape that governs its reactivity, intermolecular interactions, and ultimately, its biological activity in larger molecular constructs. This guide provides a detailed examination of the molecule's structure, bonding, and electronic characteristics, grounded in fundamental principles of physical organic chemistry. It further outlines the standard methodologies for its synthesis and characterization, offering a comprehensive resource for professionals engaged in its application.

Introduction to Halogenated Phenylacetic Acids

Phenylacetic acid (PAA) and its derivatives are crucial structural motifs in a vast array of biologically active molecules, including non-steroidal anti-inflammatory drugs (NSAIDs) and antibiotics.[1] The functionalization of the phenyl ring with halogen atoms is a cornerstone of modern drug design, as it allows for the fine-tuning of critical physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. Chlorine and fluorine, in particular, are frequently employed. The introduction of these atoms into the PAA scaffold, as in the case of 2-Chloro-3,6-difluorophenylacetic acid, imparts a distinct set of properties that are a direct consequence of their effects on the molecule's structure and electronic distribution.

Table 1: Core Molecular Properties of 2-Chloro-3,6-difluorophenylacetic acid

Property	Value	Source
Molecular Formula	C₈H₅ClF₂O₂	[2]
Molecular Weight	206.57 g/mol	[2]
Canonical SMILES	C1=CC(=C(C(=C1F)Cl)CC(=O)O)F
InChI Key	Not Publicly Available

Molecular Structure and Geometry

While a definitive crystal structure for 2-Chloro-3,6-difluorophenylacetic acid is not widely available in the public domain, its geometry can be reliably predicted using established principles of VSEPR theory and computational modeling. The core structure consists of a planar benzene ring substituted at the C2, C3, and C6 positions. The acetic acid moiety, -CH₂COOH, is attached to the C1 position.

The key structural features are:

• Aromatic Core: The benzene ring is expected to exhibit slight distortions from perfect hexagonal symmetry due to the electronic and steric demands of the four different substituents (-CH₂COOH, -Cl, -F, -F).

• Side Chain Conformation: The carboxylic acid group is freely rotatable around the Cα-Cβ and Cβ-C1 bonds. The preferred conformation in the solid state or in solution will be one that minimizes steric hindrance and maximizes favorable intramolecular interactions, such as hydrogen bonding.

• Bond Lengths and Angles: The C-Cl and C-F bond lengths will be influenced by the hybridization of the carbon atom and the electronegativity of the halogens. The bond angles within the ring will deviate slightly from the ideal 120° to accommodate the different sizes of the substituents.

The Electronic Architecture: A Duality of Effects

The chemical behavior of 2-Chloro-3,6-difluorophenylacetic acid is dominated by the electronic effects of its halogen substituents. Halogens exert two primary, opposing electronic influences on an aromatic ring: the inductive effect (-I) and the resonance effect (+R or +M).[3]

• Inductive Effect (-I): Due to their high electronegativity, both chlorine and fluorine are potent sigma-electron withdrawing groups.[4] They pull electron density away from the benzene ring through the sigma bond framework, decreasing the overall electron density of the ring. This effect is distance-dependent and is strongest at the carbon atom directly attached to the halogen.

• Resonance Effect (+R): The lone pairs of electrons on the halogen atoms can be delocalized into the π-system of the benzene ring.[4] This donation of electron density increases the electron density at the ortho and para positions relative to the meta position.[3]

For halogens, the inductive effect is significantly stronger than the resonance effect, leading to a net deactivation of the aromatic ring towards electrophilic aromatic substitution compared to unsubstituted benzene.[3][5] However, the resonance effect, while weaker, still dictates the regioselectivity, making halogens ortho-, para-directing groups.[3] In 2-Chloro-3,6-difluorophenylacetic acid, this complex interplay acidifies the carboxylic proton and influences the reactivity of the methylene group and the aromatic ring itself.

Figure 2: A representative workflow for the synthesis and structural verification of 2-Chloro-3,6-difluorophenylacetic acid.

Representative Synthetic Protocol: Carbonylation of Benzyl Halide

This protocol is a generalized procedure based on established methods for synthesizing phenylacetic acids and should be adapted and optimized with appropriate safety precautions. [6]

• Preparation of Benzyl Halide:

  • In a quartz reaction vessel equipped with a reflux condenser, magnetic stirrer, and an inert gas inlet, dissolve the starting material (e.g., 1-chloro-2,5-difluoro-3-methylbenzene) in a suitable solvent like carbon tetrachloride.

  • Add a radical initiator (e.g., AIBN or benzoyl peroxide).

  • While irradiating with a UV lamp, slowly add a halogenating agent (e.g., N-bromosuccinimide) portion-wise.

  • Monitor the reaction by TLC or GC-MS until the starting material is consumed.

  • Upon completion, cool the reaction, filter any solids, and remove the solvent under reduced pressure to yield the crude benzyl halide intermediate.

• Carbonylation:

  • In a high-pressure reactor, charge the crude benzyl halide, a palladium catalyst (e.g., Pd(PPh₃)₄), a suitable solvent (e.g., THF or toluene), and a base (e.g., triethylamine).

  • Seal the reactor, purge with carbon monoxide (CO), and then pressurize to the desired pressure (e.g., 10-50 atm).

  • Heat the reaction mixture to a specified temperature (e.g., 80-120 °C) with vigorous stirring.

  • Maintain the reaction under pressure for several hours, monitoring CO uptake.

  • After cooling and venting the reactor, partition the mixture between an organic solvent (e.g., ethyl acetate) and water.

  • Acidify the aqueous layer with HCl to precipitate the carboxylic acid product.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

Spectroscopic Characterization

The unambiguous identification of 2-Chloro-3,6-difluorophenylacetic acid relies on a combination of spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple. A singlet (or narrowly split multiplet) corresponding to the two methylene (-CH₂) protons would likely appear in the 3.5-4.0 ppm range. The single aromatic proton (-CH) would appear further downfield, likely as a triplet or doublet of doublets due to coupling with the two adjacent fluorine atoms. The carboxylic acid proton (-COOH) will be a broad singlet, typically above 10 ppm.

• ¹³C NMR: The spectrum will show eight distinct carbon signals. The carbonyl carbon of the carboxylic acid will be the most downfield signal (>170 ppm). The aromatic carbons directly bonded to fluorine will show large one-bond C-F coupling constants, which is a key diagnostic feature.

• ¹⁹F NMR: This is a crucial technique for fluorinated compounds. Two distinct signals are expected for the two non-equivalent fluorine atoms, with their chemical shifts and coupling patterns providing definitive structural information.

• Infrared (IR) Spectroscopy: The IR spectrum will be dominated by a very broad O-H stretch from the carboxylic acid dimer (approx. 2500-3300 cm⁻¹). A sharp C=O stretch will appear around 1700-1730 cm⁻¹. The C-F and C-Cl stretching vibrations will be visible in the fingerprint region (approx. 1000-1400 cm⁻¹).

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) and a characteristic M+2 peak with approximately one-third the intensity of the M⁺ peak, which is indicative of the presence of a single chlorine atom.

Computational Insights into Bonding and Reactivity

Computational chemistry provides powerful insights where experimental data is scarce. Using methods like Density Functional Theory (DFT), one can calculate the optimized molecular geometry, electron distribution, and orbital energies.

• Electrostatic Potential (ESP) Map: An ESP map would reveal the electron-rich and electron-poor regions of the molecule. The most negative potential (red) would be localized on the oxygen atoms of the carboxylic acid group, indicating their role as hydrogen bond acceptors and sites of deprotonation. The area around the acidic proton would be highly positive (blue). The halogen atoms would create a complex potential surface on the ring, influencing how the molecule interacts with biological targets.

• Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding reactivity. The HOMO is typically located on the electron-rich aromatic π-system, while the LUMO is often centered on the π* orbitals of the ring and the carbonyl group. The energy gap between the HOMO and LUMO provides a measure of the molecule's kinetic stability and chemical reactivity.

Conclusion and Future Outlook

2-Chloro-3,6-difluorophenylacetic acid is a molecule whose properties are defined by the powerful electron-withdrawing nature of its three halogen substituents. This guide has elucidated its probable structure and the fundamental electronic effects that govern its bonding and reactivity. The outlined synthetic and analytical workflows provide a practical framework for its application in research and development. As a versatile building block, a deeper understanding of its molecular characteristics is essential for the rational design of next-generation pharmaceuticals and advanced materials. Further experimental work to determine its crystal structure and to quantify its reactivity would be invaluable to the scientific community.

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• Inventiva Pharma. Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. [Link]

• PubMed Central. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. [Link]

• Thieme Chemistry. Recent Advances in the Synthetic Application of Difluorocarbene. [Link]

• Chemistry LibreTexts. Substitution Reactions of Benzene Derivatives. [Link]

• Wikipedia. Electrophilic aromatic directing groups. [Link]

• Google Patents.

• MDPI. Drug Discovery Based on Fluorine-Containing Glycomimetics. [Link]

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A Technical Guide to the Spectroscopic Characterization of 2-Chloro-3,6-difluorophenylacetic acid

Introduction: Elucidating the Molecular Architecture

In the landscape of modern drug discovery and materials science, the precise structural confirmation of novel chemical entities is a cornerstone of rigorous scientific practice. 2-Chloro-3,6-difluorophenylacetic acid, a halogenated aromatic carboxylic acid, represents a class of compounds with significant potential as a versatile building block in the synthesis of pharmacologically active molecules and advanced materials. Its chemical reactivity and biological activity are intrinsically linked to its three-dimensional structure and electronic properties. Therefore, a comprehensive spectroscopic analysis is not merely a procedural step but a fundamental necessity to ensure identity, purity, and a deep understanding of its chemical behavior.

Molecular Structure and Expected Spectroscopic Features

The structure of 2-Chloro-3,6-difluorophenylacetic acid, with its unique substitution pattern on the phenyl ring and the carboxylic acid moiety, presents a rich tapestry of spectroscopic features waiting to be unraveled.

Caption: Predicted major fragmentation pathways in mass spectrometry.

Experimental Protocol for Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1-10 µg/mL) in a suitable volatile solvent such as methanol or acetonitrile.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurements.

• Ionization Method: Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like carboxylic acids and will likely yield a strong signal for the molecular ion. Electron ionization (EI) can also be used and will provide more extensive fragmentation information.

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-500). For tandem mass spectrometry (MS/MS), the molecular ion is isolated and fragmented to obtain detailed structural information.

Infrared (IR) Spectroscopy: Probing the Vibrational Modes of Functional Groups

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to the excitation of molecular vibrations. It is an excellent tool for identifying the functional groups present in a molecule.

Expected IR Absorption Bands

• O-H Stretch (Carboxylic Acid): A very broad absorption band is expected in the region of 2500-3300 cm⁻¹, characteristic of the hydrogen-bonded hydroxyl group of a carboxylic acid dimer.

• C-H Stretch (Aromatic and Aliphatic): Aromatic C-H stretching vibrations are typically observed between 3000-3100 cm⁻¹. Aliphatic C-H stretching from the methylene group will appear just below 3000 cm⁻¹. [1]* C=O Stretch (Carbonyl): A strong, sharp absorption band between 1700-1725 cm⁻¹ is characteristic of the carbonyl group of a saturated carboxylic acid. [2]Dimerization can shift this band to a slightly lower wavenumber.

• C-O Stretch: A medium intensity band for the C-O single bond stretch is expected in the 1210-1320 cm⁻¹ region. [2]* C-F Stretch: Strong absorption bands due to the C-F stretching vibrations are expected in the fingerprint region, typically between 1000-1400 cm⁻¹.

• C-Cl Stretch: A medium to strong absorption band for the C-Cl stretch is expected in the range of 600-800 cm⁻¹.

Experimental Protocol for IR Spectroscopy

• Sample Preparation:

  • Solid Sample (KBr Pellet): Grind a small amount of the solid sample with dry potassium bromide (KBr) powder and press it into a thin, transparent pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This is a rapid and common method.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is the standard instrument for acquiring IR spectra.

• Data Acquisition: Acquire the spectrum over the mid-IR range (typically 4000-400 cm⁻¹). A background spectrum of the empty sample compartment or the pure KBr pellet should be recorded and subtracted from the sample spectrum.

Summary of Predicted Spectroscopic Data

Spectroscopic Technique	Predicted Key Features
¹H NMR	Broad singlet (~10-13 ppm, -COOH), Singlet (~3.6-4.0 ppm, -CH₂-), Complex multiplets (aromatic region, -ArH)
¹³C NMR	Signal at ~170-180 ppm (-C=O), 6 aromatic signals (with C-F coupling), Signal at ~35-45 ppm (-CH₂-)
¹⁹F NMR	Two distinct multiplets for the two non-equivalent fluorine atoms
Mass Spectrometry	Molecular ion peak with a characteristic M+2 isotopic pattern for chlorine. Fragments corresponding to the loss of -COOH, CO₂, and -CH₂COOH.
Infrared Spectroscopy	Broad O-H stretch (2500-3300 cm⁻¹), Strong C=O stretch (~1700-1725 cm⁻¹), Strong C-F stretches (1000-1400 cm⁻¹), C-Cl stretch (600-800 cm⁻¹)

Conclusion

References

• PubChem. 2,6-Difluorophenylacetic acid. [Link]

• PubChem. Chlorodifluoroacetic acid. [Link]

• Badawi, H. M., & Förner, W. (2011). Analysis of the infrared and Raman spectra of phenylacetic acid and mandelic (2-hydroxy-2-phenylacetic) acid. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 78(3), 1162–1167. [Link]

• Chemistry LibreTexts. (2025). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• University of Colorado Boulder. Table of Characteristic IR Absorptions. [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Note: A Proposed Experimental Protocol for the Synthesis of 2-Chloro-3,6-difluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction and Rationale

Substituted phenylacetic acids are crucial building blocks in the synthesis of a wide array of pharmaceutical agents, particularly non-steroidal anti-inflammatory drugs (NSAIDs). The unique substitution pattern of 2-Chloro-3,6-difluorophenylacetic acid, featuring a combination of halogen atoms, suggests its potential as a key intermediate for novel therapeutics with tailored electronic and lipophilic properties. The fluorine atoms can enhance metabolic stability and binding affinity, while the chlorine atom provides an additional vector for chemical modification.

The synthetic route detailed herein is a logical and practical approach, commencing from the commercially available starting material, 1-chloro-2,5-difluorobenzene. The chosen pathway is designed for clarity, efficiency, and scalability, drawing upon established methodologies for analogous chemical transformations.

Proposed Overall Synthetic Scheme

The synthesis is proposed as a three-step sequence:

• Step 1: Friedel-Crafts Acylation of 1-chloro-2,5-difluorobenzene to yield 1-(2-chloro-3,6-difluorophenyl)ethan-1-one.

• Step 2: Willgerodt-Kindler Reaction to convert the intermediate acetophenone into 2-(2-chloro-3,6-difluorophenyl)-1-morpholinoethanethione.

• Step 3: Hydrolysis of the resulting thiomorpholide to afford the final product, 2-Chloro-3,6-difluorophenylacetic acid.

Visualization of the Synthetic Workflow

The Synthetic Chemist's Guide to 2-Chloro-3,6-difluorophenylacetic acid: A Versatile Building Block

Abstract: 2-Chloro-3,6-difluorophenylacetic acid (CAS No. 261762-52-1) is a highly functionalized aromatic building block with significant potential in organic synthesis, particularly for the construction of novel pharmaceutical and agrochemical agents.[1] The strategic placement of chloro and fluoro substituents on the phenyl ring imparts unique electronic properties and provides multiple handles for diverse chemical transformations. This guide offers a comprehensive overview of this compound, including a plausible synthetic route and detailed application notes and protocols for its use in key synthetic transformations. The protocols provided are based on established chemical principles and analogous reactions, serving as a robust starting point for researchers in drug discovery and development.

Introduction: The Power of Polysubstitution in Molecular Design

The incorporation of halogen atoms, particularly fluorine and chlorine, is a cornerstone of modern medicinal chemistry. Fluorine's high electronegativity and small van der Waals radius can profoundly influence a molecule's pKa, metabolic stability, and binding affinity. The larger chlorine atom serves as a versatile synthetic handle, readily participating in a wide array of cross-coupling reactions. 2-Chloro-3,6-difluorophenylacetic acid combines these features, presenting a scaffold with a rich potential for derivatization.

Proposed Synthesis of 2-Chloro-3,6-difluorophenylacetic acid

While a specific, detailed synthesis for 2-Chloro-3,6-difluorophenylacetic acid is not extensively documented in readily available literature, a plausible and logical synthetic pathway can be constructed from known precursors such as 2-chloro-6-fluorotoluene. This multi-step synthesis leverages well-established organic transformations.

Synthetic Workflow Diagram:

Caption: Proposed synthetic route to 2-Chloro-3,6-difluorophenylacetic acid.

A plausible route begins with the oxidation of 2-chloro-6-fluorotoluene to 2-chloro-6-fluorobenzaldehyde.[2] Subsequent electrophilic fluorination would yield 2-chloro-3,6-difluorobenzaldehyde, which can then be oxidized to the corresponding benzoic acid. Finally, a one-carbon homologation, such as the Arndt-Eistert synthesis, would furnish the target 2-Chloro-3,6-difluorophenylacetic acid.[3][4]

Application Notes and Protocols

The true value of 2-Chloro-3,6-difluorophenylacetic acid lies in its utility as a versatile building block. The carboxylic acid moiety can be readily transformed into a variety of functional groups, while the chloro- and fluoro-substituted aromatic ring offers sites for further derivatization.

Amide Bond Formation: Accessing Bioactive Scaffolds

The formation of an amide bond is one of the most important reactions in medicinal chemistry.[5] 2-Chloro-3,6-difluorophenylacetic acid can be readily coupled with a wide range of primary and secondary amines using standard peptide coupling reagents.

Protocol: Amide Coupling with a Primary Amine

Reaction Scheme Diagram:

Sources

• 1. CN102617312B - Method for preparing 2-chloro-6-fluorobenzaldehyde - Google Patents [patents.google.com]
• 2. 2-Chloro-6-fluorobenzaldehyde - Wikipedia [en.wikipedia.org]
• 3. Arndt-Eistert Homologation: Mechanism & Examples [nrochemistry.com]
• 4. Arndt-Eistert Synthesis [organic-chemistry.org]
• 5. growingscience.com [growingscience.com]

Application Note: A Guide to the Esterification of 2-Chloro-3,6-difluorophenylacetic Acid

Abstract

This comprehensive guide provides detailed application notes and laboratory-scale protocols for the esterification of 2-Chloro-3,6-difluorophenylacetic acid, a key building block in the synthesis of pharmaceuticals and agrochemicals. We explore three primary methodologies: the classic Fischer-Speier esterification, the high-reactivity acyl chloride intermediate pathway, and the mild, high-yield diazomethane-mediated methylation. The document delves into the mechanistic principles, experimental causality, and practical considerations for each method, offering researchers a robust framework for procedural selection and optimization. All protocols are designed as self-validating systems, supported by authoritative citations and comparative data to ensure scientific integrity and reproducibility.

Introduction and Strategic Considerations

Esters of 2-Chloro-3,6-difluorophenylacetic acid are valuable intermediates in organic synthesis. The parent carboxylic acid, however, presents unique challenges for esterification due to its specific chemical structure. The presence of three halogen substituents on the phenyl ring significantly influences the molecule's reactivity.

• Electronic Effects: The chlorine and fluorine atoms are strongly electron-withdrawing, which increases the acidity of the carboxylic acid proton.[1] This can be advantageous in certain acid-catalyzed reactions but may affect the nucleophilicity of the carboxylate if deprotonated.

• Steric Hindrance: The presence of a chlorine atom at the ortho (C2) position introduces steric bulk around the carboxylic acid group. This spatial obstruction can impede the approach of an alcohol, potentially slowing down reaction rates, particularly with bulky alcohols.[2][3]

The choice of esterification method is therefore a critical decision, balancing the need for sufficient reactivity to overcome steric hindrance with the requirement for reaction conditions that do not promote unwanted side reactions. This guide details three field-proven methods, each with distinct advantages and operational windows.

Method 1: Fischer-Speier Esterification

The Fischer-Speier esterification is a cornerstone of organic synthesis, valued for its operational simplicity and use of inexpensive reagents.[4] It involves the direct, acid-catalyzed reaction between a carboxylic acid and an alcohol.

Principle and Mechanism

This is an equilibrium-controlled process.[5] To achieve high yields of the ester, the equilibrium must be shifted towards the products. This is typically accomplished by using a large excess of the alcohol reactant, which also serves as the solvent, and/or by removing the water formed during the reaction.[4][6]

The reaction proceeds via a six-step mechanism often abbreviated as PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation).[4] The acid catalyst serves to protonate the carbonyl oxygen, rendering the carbonyl carbon significantly more electrophilic and susceptible to nucleophilic attack by the alcohol.[7]

Caption: The PADPED mechanism of Fischer-Speier Esterification.

Advantages and Disadvantages

• Advantages: Cost-effective, particularly for large-scale synthesis; procedurally straightforward.

• Disadvantages: Reversible nature requires strategies to drive the reaction to completion; the use of strong acids and high temperatures (reflux) can be incompatible with sensitive functional groups; may be slow for sterically hindered acids like the target molecule.

Detailed Protocol: Synthesis of Methyl 2-Chloro-3,6-difluorophenylacetate

Reagent/Parameter	Quantity/Value	Molar Eq.	Notes
2-Chloro-3,6-difluorophenylacetic acid	5.0 g	1.0	Starting material
Methanol (Anhydrous)	50 mL	Large Excess	Reactant and solvent
Sulfuric Acid (Conc. H₂SO₄)	0.5 mL	Catalytic	Catalyst
Reaction Temperature	Reflux (~65°C)	-
Reaction Time	4-8 hours	-	Monitor by TLC

Step-by-Step Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Chloro-3,6-difluorophenylacetic acid (5.0 g).

• Add anhydrous methanol (50 mL) to the flask and stir until the acid is fully dissolved.

• Carefully add concentrated sulfuric acid (0.5 mL) dropwise to the stirring solution.

• Heat the mixture to reflux and maintain for 4-8 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate (50 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with water (2 x 30 mL), saturated sodium bicarbonate (NaHCO₃) solution (2 x 30 mL) to neutralize the acid catalyst, and finally with brine (30 mL).[6]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude ester.

• Purify the product via vacuum distillation or column chromatography on silica gel if necessary.

Method 2: Esterification via Acyl Chloride Intermediate

This powerful two-step method circumvents the equilibrium limitations of the Fischer esterification. The carboxylic acid is first converted into a highly reactive acyl chloride, which then readily reacts with an alcohol to form the ester in an irreversible reaction.[8] This approach is particularly effective for sterically hindered substrates.

Principle and Mechanism

Step 1: Acyl Chloride Formation. The hydroxyl group of the carboxylic acid is replaced by a chloride atom using a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride.[8][9] Thionyl chloride is often preferred as its byproducts (SO₂ and HCl) are gaseous, simplifying purification.[9]

Caption: Formation of an acyl chloride using thionyl chloride.

Step 2: Esterification. The resulting acyl chloride is a potent electrophile. It reacts rapidly with an alcohol, even at low temperatures, via a nucleophilic acyl substitution mechanism to furnish the ester. A weak base like pyridine is often added to scavenge the HCl produced.

Advantages and Disadvantages

• Advantages: High yields, irreversible reaction, effective for sterically hindered and acid-sensitive substrates.

• Disadvantages: Requires handling of hazardous and corrosive reagents (e.g., SOCl₂, HCl); two-step process adds procedural complexity.

Detailed Protocol: Synthesis of Ethyl 2-Chloro-3,6-difluorophenylacetate

Reagent/Parameter	Quantity/Value	Molar Eq.	Notes
Step A: Acyl Chloride Formation
2-Chloro-3,6-difluorophenylacetic acid	5.0 g	1.0	Starting material
Thionyl Chloride (SOCl₂)	3.0 mL	~1.5	Reagent and solvent
N,N-Dimethylformamide (DMF)	1 drop	Catalytic	Catalyst
Reaction Temperature	Reflux (~76°C)	-
Step B: Esterification
Ethanol (Anhydrous)	10 mL	Large Excess	Nucleophile
Pyridine	3 mL	~1.5	HCl scavenger
Reaction Temperature	0°C to RT	-

Step-by-Step Procedure:

• Step A: In a fume hood, combine 2-Chloro-3,6-difluorophenylacetic acid (5.0 g), thionyl chloride (3.0 mL), and one drop of DMF in a round-bottom flask fitted with a reflux condenser and a gas outlet trap (to neutralize HCl and SO₂).

• Heat the mixture to a gentle reflux for 1-2 hours. The reaction is complete when gas evolution ceases.

• Allow the mixture to cool and remove the excess thionyl chloride by distillation or under reduced pressure. The crude 2-Chloro-3,6-difluorophenylacetyl chloride is used directly in the next step.

• Step B: Dissolve the crude acyl chloride in a suitable anhydrous solvent like dichloromethane (20 mL) in a new flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of anhydrous ethanol (10 mL) and pyridine (3 mL).

• Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature for 1 hour.

• Dilute the reaction mixture with dichloromethane (30 mL) and wash sequentially with water, 1M HCl solution (to remove pyridine), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude ester. Purify as needed.

Method 3: Methyl Esterification using (Trimethylsilyl)diazomethane

For the specific synthesis of methyl esters, diazomethane offers a nearly quantitative yield under exceptionally mild conditions.[10] However, diazomethane is a highly toxic and explosive gas, making it unsuitable for many labs. A significantly safer and more practical alternative is (trimethylsilyl)diazomethane (TMS-diazomethane), which is commercially available as a stable solution.[11]

Principle and Mechanism

The reaction involves the protonation of TMS-diazomethane by the carboxylic acid, followed by nucleophilic attack of the carboxylate anion on the resulting methyldiazonium species to yield the methyl ester and nitrogen gas.[12]

Caption: Simplified workflow for esterification with TMS-diazomethane.

Advantages and Disadvantages

• Advantages: Extremely mild conditions (room temperature); high to quantitative yields; simple work-up (byproducts are gaseous or easily removed); excellent for sensitive and precious substrates.

• Disadvantages: TMS-diazomethane is still a toxic reagent and must be handled with extreme care in a fume hood; limited to the synthesis of methyl esters.

Detailed Protocol & Critical Safety

CRITICAL SAFETY NOTICE: (Trimethylsilyl)diazomethane is very toxic by inhalation and may be fatal.[11] All operations must be conducted in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including double nitrile gloves, safety goggles, and a lab coat.[11]

Reagent/Parameter	Quantity/Value	Molar Eq.	Notes
2-Chloro-3,6-difluorophenylacetic acid	1.0 g	1.0	Starting material
Toluene	10 mL	-	Solvent
Methanol	2.5 mL	-	Co-solvent
TMS-diazomethane (2.0 M in hexanes)	~2.6 mL	1.1	Reagent
Reaction Temperature	Room Temperature	-

Step-by-Step Procedure:

• Dissolve 2-Chloro-3,6-difluorophenylacetic acid (1.0 g) in a mixture of toluene (10 mL) and methanol (2.5 mL) in a flask with a stir bar.

• While stirring at room temperature, add the 2.0 M solution of TMS-diazomethane dropwise. A yellow color will persist upon addition, and nitrogen gas will evolve.

• Continue adding the reagent until a faint yellow color remains for 20-30 minutes, indicating the consumption of the carboxylic acid.

• Stir the reaction for an additional 1 hour at room temperature.

• Quench any excess TMS-diazomethane by carefully adding a few drops of acetic acid until the yellow color disappears.

• The reaction mixture can be concentrated directly under reduced pressure to yield the methyl ester, which is often of sufficient purity for subsequent steps.

Method Comparison Summary

Feature	Fischer-Speier Esterification	Acyl Chloride Method	TMS-Diazomethane Method
Principle	Acid-catalyzed equilibrium	Two-step, reactive intermediate	Mild, direct methylation
Key Reagents	Alcohol, Strong Acid (H₂SO₄)	SOCl₂, Alcohol, Base	TMS-diazomethane
Conditions	High Temp (Reflux)	Reflux, then 0°C to RT	Room Temperature
Reaction Time	Long (4-12 h)	Moderate (2-4 h)	Fast (1-2 h)
Yield	Moderate to Good	Very Good to Excellent	Excellent to Quantitative
Substrate Scope	Broad, but slow for hindered acids	Excellent for hindered acids	Methyl esters only
Key Advantage	Low cost, simple setup	High reactivity and yield	Very mild, clean reaction
Key Disadvantage	Equilibrium limited, harsh conditions	Hazardous reagents, two steps	Toxic reagent, cost

Conclusion

The successful esterification of 2-Chloro-3,6-difluorophenylacetic acid can be achieved through several reliable methods.

• For large-scale, cost-sensitive applications where the corresponding alcohol is inexpensive, Fischer-Speier esterification remains a viable option, provided the reaction is driven to completion.

• When high yields are paramount or when dealing with sterically demanding alcohols, the acyl chloride intermediate pathway is the most robust and dependable choice.

• For the rapid, small-scale synthesis of the methyl ester with minimal purification, TMS-diazomethane is unparalleled in its efficiency and mildness, though it demands stringent adherence to safety protocols.

The selection of the optimal method will ultimately depend on the specific project goals, including scale, purity requirements, available equipment, and the safety culture of the laboratory.

References

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. [Link]

• Srinivasan, K., et al. (2018). Esterification of phenyl acetic acid with p-cresol using metal cation exchanged montmorillonite nanoclay catalysts. Royal Society Open Science. [Link]

• Alhassan, G., et al. (2017). Studying the Esterification of Phenylacetic Acid with some Hydroxylated Derivatives Using Eco-Friendly Medias. AASCIT Journal of Chemistry. [Link]

• Chemguide. (n.d.). Making acyl chlorides (acid chlorides). [Link]

• Master Organic Chemistry. (2025). Diazomethane (CH2N2). [Link]

• Chemistry LibreTexts. (2020). 21.7: Methyl Ester Synthesis Using Diazomethane. [Link]

• Yale Environmental Health & Safety. (n.d.). Standard Operating Procedure - (TRIMETHYLSILYL)DIAZOMETHANE. [Link]

• University of Toronto. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. [Link]

• Master Organic Chemistry. (2023). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). [Link]

• Dakota State University. (n.d.). Understanding the Formation of Acid Chlorides: Common Missteps and Key Insights. [Link]

• A "Little" Mass Spec and Sailing. (n.d.). Derivatization of Carboxylic Acids with Diazomethane and Trimethylsilyldiazomethane. [Link]

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Application Notes and Protocols: Intramolecular Cyclization of 2-Chloro-3,6-difluorophenylacetic Acid

Introduction: The Strategic Importance of Halogenated Indanones in Drug Discovery

The indanone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active molecules.[1] The strategic introduction of halogen atoms, such as chlorine and fluorine, onto this framework can profoundly influence a compound's pharmacokinetic and pharmacodynamic properties. Lipophilicity, metabolic stability, and receptor binding affinity can all be fine-tuned through precise halogenation. 2-Chloro-3,6-difluorophenylacetic acid is a valuable starting material for the synthesis of polyhalogenated indanones, which are of significant interest in the development of novel therapeutics.[2]

This guide provides a detailed exploration of the intramolecular cyclization of 2-Chloro-3,6-difluorophenylacetic acid, with a primary focus on the scientifically robust and widely applicable intramolecular Friedel-Crafts acylation. We will delve into the mechanistic underpinnings of this transformation, discuss the critical role of the halogen substituents in directing the reaction's regioselectivity, and provide detailed, field-proven protocols for researchers in drug development and organic synthesis.

Mechanistic Insights: The Intramolecular Friedel-Crafts Acylation Pathway

The intramolecular Friedel-Crafts acylation is a powerful method for the formation of cyclic ketones from aromatic carboxylic acids.[3] The reaction proceeds via an electrophilic aromatic substitution mechanism, wherein the aromatic ring acts as a nucleophile, attacking an electrophilic acylium ion generated in situ from the carboxylic acid moiety.[4]

The overall transformation can be visualized as follows:

Caption: General workflow for intramolecular Friedel-Crafts acylation.

The Decisive Role of Halogen Substituents in Regioselectivity

The substitution pattern on the phenyl ring of 2-Chloro-3,6-difluorophenylacetic acid is critical in determining the structure of the resulting indanone. In electrophilic aromatic substitution reactions like the Friedel-Crafts acylation, substituents on the aromatic ring exert directing effects.[5]

• Halogens as Ortho, Para-Directors: Both chlorine and fluorine atoms are deactivating due to their inductive electron-withdrawing effect (-I), which makes the aromatic ring less nucleophilic compared to benzene. However, they are also ortho, para-directing due to the resonance donation of their lone pairs of electrons (+M).[5]

• Predicting the Site of Cyclization: In the case of 2-Chloro-3,6-difluorophenylacetic acid, the intramolecular acylation must occur at one of the two available positions on the aromatic ring (C4 or C5). The directing effects of the existing halogen substituents will govern this choice.

  • Position 5: This position is ortho to the fluorine at C6 and meta to the chlorine at C2 and the fluorine at C3.

  • Position 4: This position is ortho to the fluorine at C3 and para to the fluorine at C6, and meta to the chlorine at C2.

Considering the ortho, para-directing nature of halogens, cyclization is strongly favored at the positions that are ortho or para to the existing fluorine and chlorine atoms. Both available positions for cyclization are ortho to a fluorine atom. However, the position para to a fluorine is generally more favored than the ortho position due to reduced steric hindrance. The cumulative directing influence of the three halogen substituents will ultimately determine the major product. Based on established principles, the formation of 4-Chloro-7-fluoro-1-indanone is the most probable outcome.

Experimental Protocols

The successful intramolecular cyclization of 2-Chloro-3,6-difluorophenylacetic acid to the corresponding indanone can be achieved using strong acid catalysts that act as both the activating and dehydrating agent. Below are two detailed protocols employing commonly used and effective reagents: Polyphosphoric Acid (PPA) and Eaton's Reagent.

Protocol 1: Cyclization using Polyphosphoric Acid (PPA)

Polyphosphoric acid is a viscous liquid that is a mixture of phosphoric acids and serves as an excellent reagent for intramolecular Friedel-Crafts acylations of carboxylic acids.[6][7]

Materials:

Reagent/Solvent	Grade	Supplier
2-Chloro-3,6-difluorophenylacetic acid	≥98%	Oakwood Chemical
Polyphosphoric acid (PPA)	115% H₃PO₄ basis	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	MilliporeSigma
Saturated sodium bicarbonate solution	ACS reagent grade	Fisher Scientific
Anhydrous magnesium sulfate	≥99.5%	Acros Organics
Crushed Ice	-	-

Equipment:

• Round-bottom flask with a mechanical stirrer

• Heating mantle with a temperature controller

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a mechanical stirrer, add 2-Chloro-3,6-difluorophenylacetic acid (1.0 eq).

• Addition of PPA: Carefully add polyphosphoric acid (approximately 10 times the weight of the starting material) to the flask. Caution: PPA is highly viscous and corrosive. Handle with appropriate personal protective equipment (PPE) in a fume hood.

• Reaction: Heat the mixture with vigorous stirring to 80-100 °C. The viscosity of the PPA will decrease upon heating, allowing for better mixing. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 2-4 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully and slowly pour the reaction mixture onto a large excess of crushed ice with stirring. This will hydrolyze the PPA and precipitate the crude product.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x volume of the aqueous layer).

• Washing: Combine the organic extracts and wash sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude indanone product.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford the pure 4-Chloro-7-fluoro-1-indanone.

Protocol 2: Cyclization using Eaton's Reagent

Eaton's reagent, a solution of phosphorus pentoxide in methanesulfonic acid, is a powerful and often more manageable alternative to PPA for Friedel-Crafts acylations.[6]

Materials:

Reagent/Solvent	Grade	Supplier
2-Chloro-3,6-difluorophenylacetic acid	≥98%	Oakwood Chemical
Eaton's Reagent (7.7 wt % P₂O₅ in CH₃SO₃H)	-	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	MilliporeSigma
Saturated sodium bicarbonate solution	ACS reagent grade	Fisher Scientific
Anhydrous sodium sulfate	≥99.0%	J.T. Baker
Crushed Ice	-	-

Equipment:

• Round-bottom flask with a magnetic stirrer

• Stir plate with heating capabilities

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-Chloro-3,6-difluorophenylacetic acid (1.0 eq) in a minimal amount of an inert solvent such as dichloromethane.

• Addition of Eaton's Reagent: Slowly add Eaton's reagent (approximately 5-10 equivalents) to the stirred solution at room temperature. An exothermic reaction may be observed.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) until the starting material is consumed, as determined by TLC or HPLC analysis. Reaction times are typically in the range of 1-3 hours.

• Work-up: Carefully pour the reaction mixture onto crushed ice to quench the reaction.

• Extraction: Extract the mixture with dichloromethane (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution until the aqueous layer is neutral or slightly basic, followed by a wash with brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure indanone product.

Data Presentation: Comparative Overview of Cyclization Conditions

Parameter	Protocol 1: PPA	Protocol 2: Eaton's Reagent
Catalyst	Polyphosphoric Acid	Phosphorus pentoxide in Methanesulfonic Acid
Temperature	80-100 °C	Room Temperature to 60 °C
Reaction Time	2-4 hours	1-3 hours
Work-up	Quenching on ice, extraction	Quenching on ice, extraction
Advantages	Readily available, cost-effective	Milder conditions, easier to handle than PPA
Disadvantages	High viscosity, requires heating	Corrosive, moisture-sensitive

Visualization of the Proposed Cyclization

Caption: Proposed intramolecular Friedel-Crafts cyclization.

Conclusion and Future Perspectives

The intramolecular Friedel-Crafts acylation of 2-Chloro-3,6-difluorophenylacetic acid provides a reliable and direct route to the synthesis of novel, highly functionalized indanone scaffolds. The protocols detailed herein, utilizing either Polyphosphoric Acid or Eaton's Reagent, offer researchers robust and adaptable methods for accessing these valuable building blocks. A thorough understanding of the directing effects of the halogen substituents is paramount for predicting the regiochemical outcome of the cyclization. The resulting halogenated indanones are poised for further chemical modification, opening avenues for the development of new therapeutic agents with tailored pharmacological profiles.

References

• Friedel, C., & Crafts, J. M. (1877). Sur une nouvelle méthode générale de synthèse d'hydrocarbures, d'acétones, etc. Comptes Rendus de l'Académie des Sciences, 84, 1392-1395.

• Master Organic Chemistry. (2018). Intramolecular Friedel-Crafts Reactions. Retrieved from [Link]

• Eaton, P. E., Carlson, G. R., & Lee, J. T. (1973). Phosphorus pentoxide-methanesulfonic acid. A convenient alternative to polyphosphoric acid. The Journal of Organic Chemistry, 38(23), 4071–4073.

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016, December 28). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution [Video]. YouTube. [Link]

• Andonian, A. (2015). Electronic Factors Affecting the Rate and Regioisomeric outcome of the Friedel-Crafts Acylation Reaction.

• Organic Syntheses. (n.d.). Preparation of 2-substituted 1-indanones. Retrieved from [Link]

• Wikipedia. (2024). Friedel–Crafts reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Directing effect in Intramolecular Friedel Crafts Alkylation. Retrieved from [Link]

• Gore, P. H. (1967). The Friedel-Crafts acylation of aromatic halogen derivatives. Part III. The benzoylation of chlorobenzene. Journal of the Chemical Society C: Organic, 2259-2262.

• ResearchGate. (2007). Synthesis of 1-Indanones by Intramolecular Friedel—Crafts Reaction of 3-Arylpropionic Acids Catalyzed by Tb(OTf)3. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• YouTube. (2020, May 25). Friedel-Crafts Acylation Mechanism | Organic Chemistry [Video]. [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Search for "intramolecular Friedel–Crafts cyclization". Retrieved from [Link]

• Canadian Center of Science and Education. (2023). Polyphosphoric Acid in Organic Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). SCHEME Friedel-Craft acylation reaction of substituted phenylacetic.... Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Cascade intramolecular Prins/Friedel–Crafts cyclization for the synthesis of 4-aryltetralin-2-ols and 5-aryltetrahydro-5H-benzoannulen-7-ols. Retrieved from [Link]

• Beilstein Archives. (n.d.). Cascade Intramolecular Prins/Friedel–Crafts Cyclization for the Synthesis of 4-Aryl-tetralin. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (n.d.). Acid-catalyzed chirality-transferring intramolecular Friedel–Crafts cyclization of α-hydroxy-α-alkenylsilanes. Retrieved from [Link]

• Chemical Communications (RSC Publishing). (n.d.). Synthesis of tetralone and indanone derivatives via cascade reductive Friedel–Crafts alkylation/cyclization of keto acids/esters. Retrieved from [Link]

• ResearchGate. (2012). A reactivity-selectivity study of the Friedel-Crafts acetylation of 3,3′-dimethylbiphenyl and the oxidation of the acetyl derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Regioselectivity of Friedel-Crafts Acylation of Aromatic Compounds with Several Cyclic Anhydrides. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Synthesis and Activity of Aurone and Indanone Derivatives. Retrieved from [Link]

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• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 6. BJOC - Search Results [beilstein-journals.org]
• 7. Acid-catalyzed chirality-transferring intramolecular Friedel–Crafts cyclization of α-hydroxy-α-alkenylsilanes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Chloro-3,6-difluorophenylacetic Acid

Welcome to the technical support center for the synthesis of 2-Chloro-3,6-difluorophenylacetic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to optimize your synthetic outcomes. Our approach is grounded in established chemical principles and field-proven insights to ensure you can navigate the complexities of this synthesis with confidence.

I. Overview of Synthetic Strategies

The synthesis of 2-Chloro-3,6-difluorophenylacetic acid is a multi-step process that requires careful control of reaction conditions to achieve high yield and purity. While several synthetic routes are conceivable, a common and logical approach involves the conversion of a suitable precursor, such as 2-chloro-3,6-difluorobenzaldehyde or a related benzyl halide, to the final phenylacetic acid. This guide will focus on a plausible and adaptable synthetic pathway, highlighting critical steps and potential pitfalls.

A frequently employed strategy for the synthesis of phenylacetic acids involves the hydrolysis of the corresponding phenylacetonitrile. This nitrile intermediate can often be prepared from the respective benzyl halide. An alternative approach is the Willgerodt-Kindler reaction, which converts an aryl methyl ketone into the corresponding thioamide, followed by hydrolysis to the carboxylic acid.[1][2]

Below is a generalized workflow that forms the basis of our troubleshooting guide.

A generalized workflow for the synthesis of 2-Chloro-3,6-difluorophenylacetic acid.

II. Troubleshooting Guide: Question & Answer

This section addresses specific issues you may encounter during the synthesis. Each answer provides a causal explanation and actionable steps for resolution.

Step 1 & 2: Benzyl Halide and Phenylacetonitrile Formation

Question: My side-chain halogenation of 2-chloro-3,6-difluorotoluene is resulting in a low yield of the benzyl halide and multiple spots on my TLC plate. What is happening?

Answer: This is a common issue stemming from either incomplete reaction or over-halogenation.

• Causality: Free-radical halogenation at the benzylic position can be difficult to control. Insufficient initiation or quenching of the reaction can lead to a mixture of starting material, mono-halogenated, and di-halogenated products. The reaction is also sensitive to light and temperature.

• Troubleshooting Steps:

  • Control of Reaction Time and Temperature: Monitor the reaction closely using an appropriate analytical technique (e.g., GC or TLC). Stop the reaction as soon as the starting material is consumed to a satisfactory level. Avoid excessive heating, which can promote side reactions.

  • Initiator Concentration: Ensure the radical initiator (e.g., AIBN or benzoyl peroxide) is used in the correct catalytic amount. Too little will result in a sluggish reaction, while too much can lead to uncontrolled reactivity.

  • Halogenating Agent Stoichiometry: Use a precise stoichiometry of the halogenating agent (e.g., N-bromosuccinimide or N-chlorosuccinimide). An excess can lead to the formation of di-halogenated byproducts.

  • Purification: The crude product mixture may require careful purification by column chromatography to isolate the desired mono-halogenated product before proceeding to the next step.

Question: The cyanation of my 2-chloro-3,6-difluorobenzyl halide is slow and gives a poor yield of the desired nitrile. What are the likely causes?

Answer: Slow or low-yielding cyanation reactions are often due to issues with the reagents, solvent, or reaction conditions.

• Causality: The nucleophilic substitution of the halide by the cyanide anion is an SN2 reaction. The rate of this reaction is highly dependent on the solvent, the leaving group ability of the halide, and the solubility and reactivity of the cyanide source.

• Troubleshooting Steps:

  • Solvent Choice: A polar aprotic solvent such as DMSO or DMF is crucial for this reaction as it solvates the cation of the cyanide salt, leaving the cyanide anion more nucleophilic. Ensure your solvent is anhydrous, as water can hydrolyze the cyanide and react with the benzyl halide.

  • Cyanide Source: Sodium cyanide is commonly used. Ensure it is finely powdered and dry to maximize its reactivity. Phase-transfer catalysts (e.g., a quaternary ammonium salt) can be beneficial in enhancing the reaction rate.

  • Leaving Group: Benzyl bromides are generally more reactive than benzyl chlorides in SN2 reactions. If you are starting with the benzyl chloride and experiencing slow reactivity, consider converting it to the benzyl bromide or using harsher reaction conditions (higher temperature).

  • Temperature: Gently heating the reaction mixture (e.g., to 50-70 °C) can increase the reaction rate, but be cautious of potential side reactions at higher temperatures.

Step 3: Hydrolysis of the Phenylacetonitrile

Question: During the hydrolysis of 2-chloro-3,6-difluorophenylacetonitrile, I am observing the formation of a significant amount of the corresponding amide as a byproduct, and the reaction is not going to completion. How can I improve the conversion to the carboxylic acid?

Answer: Incomplete hydrolysis is a frequent challenge, resulting in a mixture of the nitrile, amide, and carboxylic acid.

• Causality: The hydrolysis of a nitrile to a carboxylic acid proceeds through an amide intermediate. If the reaction conditions are not sufficiently forcing, the reaction can stall at the amide stage. Both acid and base-catalyzed hydrolysis are possible.[3]

• Troubleshooting Steps:

  • Reaction Conditions for Acid Hydrolysis: For acid-catalyzed hydrolysis, a mixture of a strong acid (e.g., concentrated sulfuric acid or hydrochloric acid) and water at reflux is typically required. Ensure a sufficiently high temperature and long enough reaction time for the complete conversion of the amide to the carboxylic acid.

  • Reaction Conditions for Base Hydrolysis: Base-catalyzed hydrolysis using a strong base like sodium hydroxide or potassium hydroxide in an aqueous or alcoholic solution at reflux is also effective. After the reaction is complete, the resulting carboxylate salt needs to be acidified to precipitate the carboxylic acid.

  • Monitoring the Reaction: Use TLC or HPLC to monitor the disappearance of the starting nitrile and the intermediate amide. The reaction should be continued until the amide is no longer detectable.

  • Work-up Procedure: Proper work-up is critical. For acid hydrolysis, quenching with water and extraction is typical. For base hydrolysis, after acidification, the precipitated carboxylic acid can be filtered or extracted.

Step 4: Purification of the Final Product

Question: My final product, 2-Chloro-3,6-difluorophenylacetic acid, is off-white or yellow and has a broad melting point range, indicating impurities. What is the best way to purify it?

Answer: The presence of colored impurities and a broad melting point are clear signs of an impure product. Recrystallization is often the most effective method for purifying solid organic compounds.

• Causality: Impurities can arise from side reactions in any of the preceding steps or from residual starting materials or intermediates. The color may be due to polymeric or degradation products formed under harsh reaction conditions.

• Troubleshooting Steps:

  • Solvent Selection for Recrystallization: The key to successful recrystallization is choosing an appropriate solvent or solvent system. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures, while the impurities should either be very soluble or insoluble at all temperatures. A mixed solvent system, such as ethanol/water or toluene/hexane, may be necessary.[4]

  • Decolorization: If the product is colored, adding a small amount of activated carbon to the hot solution before filtering can help remove colored impurities.

  • Washing: After filtration, washing the collected crystals with a small amount of cold recrystallization solvent will help remove any remaining soluble impurities.

  • Drying: Ensure the purified product is thoroughly dried under vacuum to remove any residual solvent.

III. Frequently Asked Questions (FAQs)

Q1: What are the main safety concerns when synthesizing 2-Chloro-3,6-difluorophenylacetic acid?

A1: Several hazards need to be managed throughout this synthesis:

• Cyanide: Sodium cyanide is highly toxic if ingested, inhaled, or absorbed through the skin. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and eye protection. Have a cyanide antidote kit readily available.

• Corrosive Reagents: Strong acids (e.g., sulfuric acid, hydrochloric acid) and bases (e.g., sodium hydroxide) are corrosive and can cause severe burns. Handle them with care and appropriate PPE.

• Halogenating Agents: N-halosuccinimides can be irritants.

• Solvents: Many organic solvents are flammable and have associated health risks. Avoid inhalation and skin contact.

Q2: Are there alternative synthetic routes to 2-Chloro-3,6-difluorophenylacetic acid?

A2: Yes, other routes are possible. One notable alternative is the Willgerodt-Kindler reaction .[1][2][5] This reaction can convert 2-chloro-3,6-difluoroacetophenone to the corresponding phenylacetic acid. The acetophenone precursor could potentially be synthesized via a Friedel-Crafts acylation of 1-chloro-2,5-difluorobenzene. This route avoids the use of highly toxic cyanide salts but may present its own challenges in terms of reaction conditions and yields.

Q3: How can I confirm the identity and purity of my final product?

A3: A combination of analytical techniques should be used:

• Melting Point: A sharp melting point close to the literature value indicates high purity.

• NMR Spectroscopy (¹H and ¹³C): This will confirm the chemical structure of the molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): This is an excellent method for determining the purity of the final product.

IV. Key Experimental Protocols

Protocol 1: Hydrolysis of 2-Chloro-3,6-difluorophenylacetonitrile (Acid-Catalyzed)

• In a round-bottom flask equipped with a reflux condenser, add 2-chloro-3,6-difluorophenylacetonitrile (1.0 eq).

• Carefully add a 1:1 (v/v) mixture of concentrated sulfuric acid and water (sufficient to ensure stirring).

• Heat the mixture to reflux and maintain for 4-8 hours.

• Monitor the reaction progress by TLC or HPLC until the starting material and amide intermediate are no longer observed.

• Cool the reaction mixture to room temperature and carefully pour it over crushed ice.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2-Chloro-3,6-difluorophenylacetic acid.

• Purify the crude product by recrystallization.

V. Data Summary

Parameter	Recommended Condition
Cyanation Solvent	Anhydrous DMSO or DMF
Hydrolysis (Acid)	Conc. H₂SO₄/H₂O (1:1), Reflux
Hydrolysis (Base)	10-20% aq. NaOH, Reflux
Purification Method	Recrystallization

VI. Visualizing the Troubleshooting Logic

A decision-making workflow for troubleshooting the synthesis.

VII. References

• CN101486638A - Preparation of 2,3-difluorophenylacetic acid - Google Patents. (URL: )

• A New Approach to the Synthesis of 2,6-Dichloro-3-Fluorobenzonitrile: A Useful Pharmaceutical Intermediate - ResearchGate. (URL: [Link])

• CN102531961B - Preparation method of 2,6-dichloro-3-fluorobenzonitrile - Google Patents. (URL: )

• CN101550080A - Industrial preparation method of 2,3-difluorophenyl acetic acid - Google Patents. (URL: )

• Preparation and reaction of 2-chloro-3,3-difluorocyclopropenylzinc reagent - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (URL: [Link])

• Kinetics of 2, 6-difluorobenzonitrile hydrolysis in high temperature liquid water. (URL: not available)

• CN105315142A - Industrial production method for 2, 6-difluorobenzaldehyde - Google Patents. (URL: )

• α-CHLOROPHENYLACETIC ACID - Organic Syntheses Procedure. (URL: [Link])

• An expedient synthesis of thienylacetic acids using the Willgerodt-Kindler reaction under PTC conditions - ResearchGate. (URL: [Link])

• Willgerodt‐Kindler Reac1on - MSU chemistry. (URL: [Link])

• 358 - The Willgerodt Reaction - Sciencemadness.org. (URL: [Link])

Sources

• 1. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 2. sciencemadness.org [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. CN101550080A - Industrial preparation method of 2,3-difluorophenyl acetic acid - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Substituted Phenylacetic Acids

From the desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of substituted phenylacetic acids. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in the synthesis of these crucial building blocks. Phenylacetic acids are key intermediates in the production of pharmaceuticals, agrochemicals, and fragrances. While several synthetic routes exist, each is prone to specific side reactions that can complicate purification and significantly reduce yields.

This document provides in-depth, field-proven insights into troubleshooting common issues, explaining the causality behind experimental choices to ensure you can optimize your synthetic protocols with confidence.

Section 1: Troubleshooting Guide

This section addresses specific problems encountered during the most common synthetic routes to substituted phenylacetic acids.

Route A: Synthesis via Benzyl Cyanide (Phenylacetonitrile) Hydrolysis

The conversion of benzyl cyanides to phenylacetic acids is a classic and robust method, but it is not without its pitfalls.[1] The hydrolysis can be performed under acidic or basic conditions, with each having a distinct side reaction profile.[2]

Question 1: My phenylacetic acid yield is low, and the crude product is a complex mixture. What are the likely causes?

Answer:

Low yields in this synthesis typically stem from three primary issues: incomplete conversion of the starting benzyl halide, side reactions during the initial cyanation step, or incomplete hydrolysis of the nitrile intermediate.

• Incomplete Cyanation: The reaction of a benzyl halide with an alkali metal cyanide (e.g., NaCN, KCN) is an SN2 reaction. If the reaction is incomplete, you will carry unreacted benzyl halide into your hydrolysis step, leading to purification challenges.

  • Causality: Poor solubility of the inorganic cyanide salt in common organic solvents is a frequent issue. Phase-transfer catalysts (PTC) like tetrabutylammonium bromide (TBAB) or 18-crown-6 can dramatically improve reaction rates by transporting the cyanide anion into the organic phase.

  • Troubleshooting Protocol:

    • Solvent Choice: Use a polar aprotic solvent like DMSO or DMF to better solubilize the cyanide salt.

    • Add a PTC: Introduce 1-5 mol% of TBAB to your reaction mixture.

    • Monitor Completion: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the disappearance of the benzyl halide before proceeding to workup and hydrolysis.

• Side Reaction - Elimination (E2): If your benzyl halide is secondary or the reaction is run at excessively high temperatures, you may see the formation of styrene derivatives via an E2 elimination pathway, which will not convert to the desired acid.

• Side Reaction - Benzyl Alcohol and Dibenzyl Ether Formation: This is a significant issue, particularly if the reaction is not anhydrous or if the benzyl halide is prone to SN1 reactions (e.g., substrates with electron-donating groups that stabilize a benzyl carbocation). Water can hydrolyze the benzyl halide to benzyl alcohol. The resulting alcohol can then be deprotonated by the base (cyanide is basic) and react with another molecule of benzyl halide to form a dibenzyl ether byproduct.[3]

  • Prevention:

    • Ensure all reagents and glassware are thoroughly dried.

    • Use a non-nucleophilic base if possible, though this is difficult in the cyanation context.

    • Favor true SN2 conditions (polar aprotic solvent, moderate temperature) to suppress the SN1 pathway.

Question 2: My final product is contaminated with phenylacetamide. How can I drive the hydrolysis to completion?

Answer:

The hydrolysis of a nitrile to a carboxylic acid is a two-step process that proceeds through an amide intermediate. This amide can be quite stable, especially under mild conditions, leading to incomplete conversion.

Causality: The second step, hydrolysis of the amide to the carboxylate (or carboxylic acid), often requires more forcing conditions (higher temperatures, longer reaction times, or stronger acid/base concentration) than the initial hydration of the nitrile to the amide.[4]

• Troubleshooting Protocol for Incomplete Hydrolysis:

  • Increase Reaction Time and/or Temperature: Refluxing the reaction for an extended period (3-6 hours or more) is often necessary. Monitor the reaction by TLC, looking for the disappearance of the less polar amide spot.[5]

  • Increase Reagent Concentration: For acid hydrolysis, using a more concentrated acid like a 3:2 mixture of concentrated H₂SO₄ and water can be effective.[6] For basic hydrolysis, using a higher concentration of NaOH or KOH (e.g., 20-40% aqueous solution) is recommended.

  • Consider Microwave Irradiation: For difficult substrates, microwave-assisted hydrolysis can dramatically reduce reaction times and drive the reaction to completion.

• Purification Strategy: If you still have a mixture, you can often separate the neutral amide from the acidic product.

  • Dissolve the crude mixture in a suitable organic solvent (e.g., ethyl acetate).

  • Extract with an aqueous base (e.g., 1 M NaOH or Na₂CO₃). The phenylacetic acid will move to the aqueous layer as its sodium salt, while the neutral amide remains in the organic layer.

  • Separate the layers.

  • Acidify the aqueous layer with a strong acid (e.g., concentrated HCl) until the pH is ~2 to precipitate the pure phenylacetic acid.[7]

  • Filter the solid, wash with cold water, and dry.

Route B: The Willgerodt-Kindler Reaction

This reaction is a powerful method for converting aryl ketones (like acetophenones) into the corresponding thioamides, which are then hydrolyzed to phenylacetic acids. It involves heating the ketone with sulfur and a secondary amine, typically morpholine.[1][8]

Question 3: My Willgerodt-Kindler reaction is sluggish, has a low yield, or results in a complex, tar-like mixture. What went wrong?

Answer:

The Willgerodt-Kindler reaction is notorious for requiring high temperatures and can be sensitive to reactant stoichiometry and purity.

Causality: The mechanism is complex, involving the formation of an enamine, sulfur addition, and rearrangement.[9] Side reactions, including polymerization and decomposition of sulfur-containing intermediates, are common at the required high temperatures (typically 130-160 °C).[10]

• Troubleshooting Protocol:

  • Temperature Control is Critical: The reaction often has a specific temperature window for optimal performance. Too low, and the reaction stalls; too high, and decomposition predominates. Use a temperature-controlled heating mantle and monitor the internal temperature.

  • Reagent Stoichiometry: Ensure you are using the correct ratios. Typically, an excess of both sulfur and the amine is used (e.g., 1.0 eq ketone, 2.5 eq sulfur, 3.0 eq morpholine).[1]

  • Consider a PTC: The use of a phase-transfer catalyst like triethylbenzylammonium chloride (TEBA) has been shown to dramatically decrease reaction times and improve yields, often allowing for lower reaction temperatures.[11]

  • Hydrolysis Step: The intermediate phenylacetylthiomorpholide must be thoroughly hydrolyzed. This requires vigorous reflux with a strong base (e.g., 20% NaOH) for several hours. Incomplete hydrolysis will leave the neutral thioamide in your final product.

  • Workup for Tar: If a tarry mixture is obtained, the workup can be challenging. After the hydrolysis step, cool the mixture and dilute it with water. Filter off any insoluble material before acidification. Acidifying slowly while cooling in an ice bath can help precipitate a more manageable solid product rather than an oil.

Section 2: Frequently Asked Questions (FAQs)

Q4: Which synthetic route is best for my substituted phenylacetic acid?

A: The optimal route depends heavily on the nature of the substituents on the aromatic ring and the available starting materials.

Synthetic Route	Best For...	Common Limitations & Side Reactions
Benzyl Cyanide Hydrolysis	General purpose, good for a wide variety of electron-donating and -withdrawing groups. Starting benzyl halides are often readily available.	Formation of amides, benzyl alcohols, and dibenzyl ethers. Cyanide is highly toxic.[5]
Willgerodt-Kindler Reaction	Substrates where the corresponding acetophenone is more accessible or cheaper than the benzyl halide.	Harsh reaction conditions (high temp), complex sulfur byproducts, strong odors (H₂S). Not suitable for thermally sensitive substrates.[12]
Pd-Catalyzed Carbonylation	High-value products where efficiency and functional group tolerance are key. Can be performed at lower temperatures than Willgerodt-Kindler.	Requires specialized high-pressure equipment (for CO gas), expensive palladium catalyst, and careful optimization of ligands and bases.[13]
Grignard Carboxylation	Cases where the benzyl halide is readily available and can easily form a Grignard reagent.	Sensitive to moisture and air. Not compatible with acidic functional groups (e.g., -OH, -NH₂) on the substrate unless they are protected.

Q5: What are the best analytical techniques for identifying side products in my reaction?

A: A combination of techniques is most powerful:

• Thin Layer Chromatography (TLC): Excellent for real-time reaction monitoring. Use a combination of polar and non-polar solvents (e.g., ethyl acetate/hexanes) to resolve your starting material, intermediate amide, and final acid product. The acid will typically have a lower Rf and may streak without a small amount of acetic acid in the eluent.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable. The benzylic protons (the -CH₂- group) are a key diagnostic region.

  • Phenylacetic acid: A singlet around 3.6 ppm.

  • Phenylacetamide: A singlet around 3.5 ppm.

  • Benzyl cyanide: A singlet around 3.7 ppm.

  • Dibenzyl ether: A characteristic singlet for the -CH₂-O-CH₂- protons around 4.5 ppm.

• Mass Spectrometry (MS): GC-MS is particularly useful for identifying volatile byproducts and confirming the mass of your desired product and any impurities.

Section 3: Key Experimental Protocol

Protocol: Acid-Catalyzed Hydrolysis of Benzyl Cyanide

This protocol is a robust method for converting benzyl cyanide and its derivatives into phenylacetic acids, adapted from established procedures.[6]

Materials:

• Benzyl Cyanide (1.0 eq)

• Sulfuric Acid, concentrated (e.g., 98%)

• Water (deionized)

• 5 L Round-bottom flask

• Mechanical stirrer

• Reflux condenser

Procedure:

• Reaction Setup: In the 5 L flask, carefully and with cooling, prepare a dilute sulfuric acid solution by adding 840 mL of concentrated sulfuric acid to 1150 mL of water.

• Addition of Reactant: To the stirred acid solution, add 700 g (6.0 moles) of benzyl cyanide.

• Reaction: Heat the mixture to reflux using a heating mantle. Stir vigorously for 3 hours. The mixture will become homogeneous as the reaction proceeds.

• Quenching and Precipitation: Cool the reaction mixture slightly and carefully pour it into 2 L of cold water in a separate large beaker with stirring. This will precipitate the crude phenylacetic acid. Stirring during this step is crucial to obtain a filterable solid rather than a single solid mass.[6]

• Filtration: Collect the crude solid product by suction filtration.

• Washing: Transfer the crude solid to a beaker and melt it under a layer of hot water. Stir, then stop stirring and allow the molten acid to settle. Decant the hot water wash. Repeat this process 2-3 times to remove residual sulfuric acid and other water-soluble impurities.

• Isolation: After the final wash, decant as much water as possible while the acid is still molten. The product can then be purified by recrystallization (e.g., from water or a mixed solvent system) or by vacuum distillation for a high degree of purity.[6]

Self-Validation:

• In-Process Check: Before quenching, a small aliquot of the reaction mixture can be worked up to check for the presence of starting material or the amide intermediate by TLC or ¹H NMR.

• Final Product QC: The purity of the final phenylacetic acid should be confirmed by melting point analysis (pure phenylacetic acid m.p. 76-77 °C) and spectroscopic methods (NMR, IR).

References

• Adams, R.; Thal, A. F. Phenylacetic Acid. Org. Synth.1922 , 2, 59. DOI: 10.15227/orgsyn.001.0059. [Link]

• Aecenar. (2023, February 17). Phenylacetic acid production(PAA-precursor). [Link]

• Chongqing Unisplendour Chemical Co Ltd. (2013). Preparation method of phenylacetic acid. CN103232338A.
• North China Pharmaceutical Group Co Ltd. (2011). Method for recovering and purifying phenylacetic acid. CN102249891B.

• Cerniauskaite, J., & Garrow, T. A. (2013). Recent advances in the Willgerodt–Kindler reaction. RSC Advances, 3(32), 13057-13070. [Link]

• Ataman Kimya. BENZYL CYANIDE. [Link]

• Inventiva Pharma. (n.d.). Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. [Link]

• Doraiswamy, L. K., & Sharma, M. M. (1984). Process Development Aspects of Production of Dibenzyl Ether. Industrial & Engineering Chemistry Process Design and Development, 23(4), 774–781. [Link]

• Clark, J. (2023). Hydrolysis of nitriles. Chemguide. [Link]

• Li, J., et al. (2017). An improved method for the synthesis of phenylacetic acid derivatives via carbonylation. Journal of Chemical Research, 41(9), 549-552. [Link]

• Wang, M., et al. (2018). Sources and control of impurity during one-pot enzymatic production of dehydroepiandrosterone. Scientific Reports, 8(1), 1-9. [Link]

• Bayer AG. (1997). Conversion of di:benzyl ether into benzyl chloride. DE19703906A1.
• Zhejiang University of Technology. (2009). Method for preparing phenylacetic acid by non-catalytic hydrolysis of phenylacetonitrile in near-critical water medium. CN100586923C.

• Chemistry Stack Exchange. (2021). Hydrolysis of nitriles: Amide vs Carboxylic acid. [Link]

• Ataman Kimya. DIBENZYL ETHER. [Link]

• Rzepa, H. (2020). The Willgerodt-Kindler Reaction: mechanistic reality check 2. Henry Rzepa's Blog. [Link]

• Fujisawa Pharmaceutical Co Ltd. (1980). Substituted phenylacetic acid compounds and process for preparation thereof. US4237305A.

• LibreTexts Chemistry. (2023). Chemistry of Nitriles. [Link]

• PrepChem. (n.d.). Preparation of dibenzyl ether. [Link]

• Miranda, L. S. M., & Donnici, C. L. (2004). Some aspects of the willgerodt–kindler reaction and its applications. Journal of the Brazilian Chemical Society, 15, 1025-1038. [Link]

• Zhejiang University of Technology. (2010). Method for simultaneously preparing phenylacetamide and phenylacetic acid by benzyl cyanide hydrolysis in ammonia-containing high temperature aqueous water medium. CN101831154A. Patsnap. [Link]

• Ashenhurst, J. (n.d.). Hydrolysis of nitriles with aqueous acid to give carboxylic acids. Master Organic Chemistry. [Link]

• Unacademy. (n.d.). What Is Willgerodt-Kindler Reaction?. [Link]

• Alam, M. M., & Adapa, S. R. (2003). A Facile Synthesis of Phenylacetic Acids via Willgerodt-Kindler Reaction Under PTC Condition. Synthetic Communications, 33(1), 59-63. [Link]

• Sharma, M. M., et al. (1984). Process Development Aspects of Production of Dibenzyl Ether. Industrial & Engineering Chemistry Process Design and Development, 23(4), 774-781. [Link]

• Peñalvo, J. L., et al. (2004). Optimization of conditions for the enzymatic hydrolysis of phytoestrogen conjugates in urine and plasma. Journal of nutritional biochemistry, 15(12), 766-774. [Link]

• Kulneva, N. V., & Arinbasarova, A. Y. (2016). Biocatalytic hydrolysis of nitriles. Applied Biochemistry and Microbiology, 52, 137-148. [Link]

• Zhang, Y., et al. (2020). Enantioselective Cobalt‐Catalyzed Hydroboration of Ketone‐Derived Silyl Enol Ethers. Angewandte Chemie International Edition, 59(42), 18567-18572. [Link]

• Carmack, M., & Spielman, M. A. (1946). The Willgerodt Reaction. Organic Reactions, 3, 83-107. [Link]

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• 12. What Is Willgerodt-Kindler Reaction? [unacademy.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Fluorinated Phenylacetic Acid Synthesis

Welcome to the technical support center for the synthesis of fluorinated phenylacetic acids. These compounds are critical building blocks in medicinal chemistry and materials science, notably as precursors for pharmacologically active compounds like sitagliptin, an anti-diabetic medication.[1][2] The introduction of fluorine atoms can significantly enhance a molecule's metabolic stability and binding affinity. However, the electron-withdrawing nature of fluorine presents unique challenges in synthesis, making catalyst selection a critical parameter for success.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple protocols to explain the underlying principles of catalyst selection, helping you troubleshoot common issues and optimize your reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic methods for synthesizing fluorinated phenylacetic acids?

There are several robust methods, and the best choice depends on your starting materials and desired scale. The most prevalent are:

• Palladium-Catalyzed α-Arylation: This is a powerful and versatile method for forming the C-C bond between the aromatic ring and the acetic acid moiety. It typically involves coupling an aryl halide (bromide or chloride) with an ester enolate.[3][4]

• Palladium-Catalyzed Carbonylation: This method uses a benzyl halide as the starting material and introduces the carboxylic acid group using carbon monoxide (CO) gas, catalyzed by a palladium complex.[5][6]

• Reduction of Fluorinated Mandelic Acids: This approach involves the reduction of an α-hydroxy acid intermediate. Modern methods often use iodide-catalyzed systems, which are presented as a greener alternative to some metal catalysts.[7]

• Grignard Reaction: A classic method involving the carboxylation of a benzylmagnesium halide with dry ice (solid CO₂).[6]

Q2: Why are palladium catalysts so widely used for α-arylation reactions?

Palladium catalysts are highly effective at facilitating the key bond-forming steps in cross-coupling reactions.[8] The catalytic cycle for α-arylation generally involves three key steps: oxidative addition of the aryl halide to the Pd(0) center, deprotonation/transmetalation with the ester enolate, and reductive elimination to form the desired product and regenerate the Pd(0) catalyst. The choice of palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and, most importantly, the ligand, allows for fine-tuning of the catalyst's reactivity and stability.[9][10]

Q3: What is the role of the phosphine ligand in palladium-catalyzed α-arylation?

The ligand is arguably the most critical component for success. For challenging substrates like electron-deficient fluoro-substituted aryl halides, sterically hindered and electron-rich phosphine ligands (e.g., P(t-Bu)₃, Q-phos, or bulky biaryl phosphines) are essential.[3][11]

• Expertise & Experience: These bulky ligands promote the initial oxidative addition of the aryl halide to the palladium center.

• Causality: More importantly, they accelerate the final, often rate-limiting, reductive elimination step that forms the C-C bond and releases the product. This prevents catalyst decomposition and side reactions.[3]

Q4: Can I directly arylate a fluorophenylacetic acid without using an ester?

Direct α-arylation of free carboxylic acids has historically been challenging due to the acidic proton, which can interfere with the base and catalyst.[12] The standard approach is to use an ester (e.g., a tert-butyl ester) as a "masked" carboxylic acid, which is then hydrolyzed in a final step.[9][12] However, recent advances have demonstrated traceless protecting strategies that allow for the direct α-arylation of carboxylic acids, offering a more streamlined process.[4][12]

Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format.

Problem 1: My α-arylation reaction has a very low yield or did not proceed at all.

• Potential Cause 1: Inactive Catalyst. The active catalyst is a Pd(0) species, which is generated in situ from a Pd(II) precatalyst (like Pd(OAc)₂). This reduction can fail. Furthermore, oxygen can oxidize and deactivate the Pd(0) catalyst.

  • Solution:

    • Ensure your reaction is set up under a strictly inert atmosphere (Argon or Nitrogen).[13] Degas your solvent thoroughly before use.

    • The phosphine ligand can act as a reductant, but this process can be complex.[14] Ensure you are using a reliable palladium source and the correct ligand-to-metal ratio (typically 1:1 to 2:1).

    • Consider using a pre-formed Pd(0) catalyst like Pd₂(dba)₃.[9]

• Potential Cause 2: Incorrect Base. The base is crucial for generating the ester enolate. Its strength and compatibility with the starting materials are key.

  • Solution: For ester arylations, strong, non-nucleophilic bases like lithium hexamethyldisilazide (LiHMDS) or sodium hexamethyldisilazide (NaHMDS) are commonly used.[9][11] If your aryl halide has base-sensitive functional groups, a careful selection is required.

• Potential Cause 3: Poor Ligand Choice. As discussed in the FAQ, the ligand is critical. Using a suboptimal ligand like PPh₃ for an electron-poor aryl chloride will likely result in failure.

  • Solution: For fluorinated aryl bromides and especially chlorides, use a bulky, electron-rich alkylphosphine or biarylphosphine ligand. Tri-tert-butylphosphine (P(t-Bu)₃) or related ligands are excellent starting points.[4][11]

Problem 2: My reaction produces significant amounts of diarylated product instead of the desired monoarylated product.

• Potential Cause: Enolate Stoichiometry and Reaction Conditions. Using a large excess of the ester starting material or prolonged reaction times at high temperatures can favor a second arylation event.

  • Solution:

    • Carefully control the stoichiometry. Use a slight excess (e.g., 1.2 equivalents) of the ester relative to the aryl halide.

    • Monitor the reaction by TLC or GC/LC-MS and stop it once the starting aryl halide is consumed.

    • Some protocols achieve high monoarylation selectivity by running the reaction at room temperature, though this may require a more active catalyst system.[4][10]

Problem 3: I am observing significant hydrodehalogenation (replacement of fluorine/chlorine/bromine with hydrogen) of my starting material.

• Potential Cause: β-Hydride Elimination or Protonolysis. This side reaction can occur from the Ar-Pd-H species, which can form from various pathways, sometimes involving water or other proton sources.

  • Solution:

    • Ensure you are using anhydrous solvents and reagents. Dry your solvent over molecular sieves or by distillation if necessary.

    • The choice of base can influence this. Experiment with different bases (e.g., switching from an alkoxide to an amide base like LiHMDS).

    • A well-chosen ligand that promotes rapid reductive elimination can outcompete the hydrodehalogenation pathway.

Catalyst Selection Logic

The choice of catalyst and reaction pathway is fundamentally dictated by the available starting material. The following diagram illustrates a decision-making workflow.

Caption: Decision workflow for synthesis strategy.

Key Experimental Protocols

Protocol 1: Palladium-Catalyzed α-Arylation of a tert-Butyl Ester

This protocol describes a general procedure for the coupling of a fluorinated aryl bromide with tert-butyl propionate, a common route for producing precursors to drugs like Flurbiprofen.[9][12]

Materials:

• Fluorinated aryl bromide (1.0 eq)

• tert-Butyl propionate (1.5 eq)

• Pd₂(dba)₃ (1 mol%)

• Tri-tert-butylphosphine [P(t-Bu)₃] (2 mol%)

• Lithium hexamethyldisilazide (LiHMDS) (1.6 eq, as a 1.0 M solution in THF)

• Anhydrous Toluene

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an Argon atmosphere, add Pd₂(dba)₃ and P(t-Bu)₃.

• Add anhydrous toluene and stir for 10 minutes at room temperature until a homogeneous catalyst solution forms.

• Add the fluorinated aryl bromide and tert-butyl propionate to the flask.

• Enolate Formation: In a separate flame-dried flask under Argon, cool the LiHMDS solution in THF to 0 °C. Causality: Pre-forming the enolate at a controlled temperature can prevent side reactions.

• Slowly add the tert-butyl propionate to the LiHMDS solution and stir for 30 minutes at 0 °C.

• Coupling Reaction: Transfer the pre-formed lithium enolate solution to the flask containing the aryl bromide and catalyst via cannula.

• Heat the reaction mixture to 80 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

• Hydrolysis (if required): The resulting tert-butyl ester can be hydrolyzed to the final carboxylic acid using an acid like trifluoroacetic acid (TFA) in dichloromethane.

Visualizing the Catalytic Cycle

Understanding the mechanism is key to troubleshooting. The following diagram shows a simplified catalytic cycle for the α-arylation reaction.

Caption: Simplified Pd-catalyzed α-arylation cycle.

Catalyst Handling and Safety

• Palladium on Carbon (Pd/C): When used for hydrogenation reactions, Pd/C can be pyrophoric, especially after filtration when it is dry and contains adsorbed hydrogen.[13] Always handle the filtered catalyst cake while it is wet. Do not allow it to dry in the open air.[15]

• Phosphine Ligands: Many phosphine ligands, particularly alkylphosphines like P(t-Bu)₃, are air-sensitive and can be pyrophoric. They should be stored and handled under an inert atmosphere.[16]

• General Precautions: Always handle palladium catalysts in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[16][17] Store catalysts in tightly sealed containers away from incompatible materials.[17]

References

• Google Patents. (n.d.). WO2008078350A2 - Process for the preparation of fluorophenylacetic acids and derivatives thereof.

• ResearchGate. (n.d.). An improved method for the synthesis of phenylacetic acid derivatives via carbonylation. Retrieved from [Link]

• ACS Publications. (2011). Iodide-Catalyzed Reductions: Development of a Synthesis of Phenylacetic Acids. Retrieved from [Link]

• SciSpace. (2014). Synthesis method of 2,4,5-trifluorophenylacetic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN106928044A - A kind of preparation method of fluoro phenylacetic acid.

• ACS Publications. (2008). Palladium-Catalyzed α-Arylation of Esters with Chloroarenes. Retrieved from [Link]

• Google Patents. (n.d.). CN103012111A - Preparation method 2,4,5-trifluorophenylacetic acid.

• MDPI. (n.d.). Suzetrigine, a NaV1.8 Inhibitor as a Novel Approach for Pain Therapy—A Medicinal and Chemical Drug Profile. Retrieved from [Link]

• Organic Syntheses. (n.d.). Phenylacetic acid. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed α-Arylation of Carboxylic Acids and Secondary Amides via a Traceless Protecting Strategy. Retrieved from [Link]

• Organic Chemistry Portal. (2004). Palladium-Catalyzed alpha-Arylation of Esters, Ketones, Amides and Imides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Substituted arene synthesis by carbonyl or carboxyl compound α-arylation. Retrieved from [Link]

• ResearchGate. (n.d.). Palladium-Catalyzed α-Arylation of Esters. Retrieved from [Link]

• PubMed. (n.d.). Palladium-catalyzed alpha-arylation of esters. Retrieved from [Link]

• Google Patents. (n.d.). CN104418727A - Preparation method of 2, 4,5-trifluoro phenylacetic acid.

• Royal Society of Chemistry. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Retrieved from [Link]

• University of California, Santa Barbara. (2017). Standard Operating Procedure: Palladium. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design. Retrieved from [Link]

• Inventiva Pharma. (n.d.). Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. Retrieved from [Link]

• Bangalore Refinery. (n.d.). Catalysts. Retrieved from [Link]

• Autech Industry. (n.d.). The Role of 2-Fluorophenylacetic Acid in Modern Pharmaceutical Synthesis. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). LCSS: PALLADIUM ON CARBON. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Pd-Catalyzed Cross Coupling Reactions. Retrieved from [Link]

• Frontiers. (2025). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Retrieved from [Link]

• ACS Publications. (n.d.). Computational Perspective on Pd-Catalyzed C–C Cross-Coupling Reaction Mechanisms. Retrieved from [Link]

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• 3. Palladium-catalyzed alpha-Arylation of Esters, Ketones, Amides and Imides [organic-chemistry.org]
• 4. Substituted arene synthesis by carbonyl or carboxyl compound α-arylation [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
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• 7. Iodide-Catalyzed Reductions: Development of a Synthesis of Phenylacetic Acids [organic-chemistry.org]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. researchgate.net [researchgate.net]
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• 14. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
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• 16. rtong.people.ust.hk [rtong.people.ust.hk]
• 17. honrel.com [honrel.com]

optimizing reaction temperature for 2-Chloro-3,6-difluorophenylacetic acid synthesis

Welcome to the technical support center for the synthesis of 2-Chloro-3,6-difluorophenylacetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice. The following content is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments, with a focus on optimizing the reaction temperature.

Troubleshooting Guide: Optimizing Reaction Temperature

Controlling the reaction temperature is paramount for achieving high yield and purity in the synthesis of 2-Chloro-3,6-difluorophenylacetic acid. This section addresses common problems and provides solutions based on established chemical principles. The primary focus will be on the Grignard-based synthesis route, a common and effective method for this transformation.

Issue 1: Low or No Yield of 2-Chloro-3,6-difluorophenylacetic acid

Q: My Grignard reaction is resulting in a very low yield of the desired carboxylic acid. What are the likely temperature-related causes?

A: A low yield in a Grignard synthesis of a phenylacetic acid derivative is often linked to issues with the formation or stability of the Grignard reagent. Temperature plays a critical role in both stages.

• Grignard Reagent Formation (Too High Temperature): The formation of the benzylmagnesium halide is an exothermic reaction. If the temperature is not adequately controlled and rises too high (e.g., above room temperature), several side reactions can occur. The most significant of these is the Wurtz-Fittig coupling reaction , where the newly formed Grignard reagent reacts with the starting 2-chloro-3,6-difluorobenzyl halide. This homo-coupling leads to the formation of 1,2-bis(2-chloro-3,6-difluorophenyl)ethane, a significant byproduct that consumes your starting material and complicates purification.

• Grignard Reagent Instability (Too High Temperature): Benzylmagnesium halides are notoriously less stable than their alkyl or aryl counterparts. At elevated temperatures, they can decompose. It is crucial to maintain a low temperature throughout the formation and subsequent carboxylation steps to preserve the integrity of the Grignard reagent. Studies on the formation of functionalized Grignard reagents have shown that temperatures as low as -78 °C can be beneficial for stability.[1][2]

• Carboxylation Step (Too Low Temperature): While low temperatures are generally favored, if the temperature during the addition of carbon dioxide (dry ice) is excessively low, the reaction kinetics may be too slow, leading to an incomplete reaction.

Recommended Temperature Profile for Grignard Synthesis:

Step	Recommended Temperature Range	Rationale
Grignard Reagent Formation	0 °C to 10 °C	To control the exotherm and minimize Wurtz-Fittig coupling.
Carboxylation	-78 °C to -20 °C	To ensure the stability of the Grignard reagent while allowing for efficient reaction with CO2.
Quenching	0 °C	To safely neutralize the reaction mixture after carboxylation.

Experimental Protocol for Temperature Optimization:

• Setup: A flame-dried, three-necked flask equipped with a dropping funnel, a condenser with a drying tube, and a magnetic stirrer under an inert atmosphere (e.g., argon or nitrogen) is essential.

• Grignard Formation:

  • Place magnesium turnings (1.2 equivalents) in the flask.

  • Add a solution of 2-chloro-3,6-difluorobenzyl chloride (1 equivalent) in anhydrous diethyl ether or THF dropwise to the magnesium turnings.

  • Maintain the reaction temperature between 0-10 °C using an ice bath. The reaction is typically initiated with a small crystal of iodine.

• Carboxylation:

  • Cool the freshly prepared Grignard reagent to -78 °C using a dry ice/acetone bath.

  • Slowly add crushed dry ice (an excess, typically 1.5-2 equivalents) to the reaction mixture with vigorous stirring.

• Work-up:

  • Allow the reaction to slowly warm to room temperature.

  • Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid at 0 °C.

Issue 2: High Levels of Impurities in the Final Product

Q: My final product is contaminated with significant impurities. How can I adjust the temperature to improve purity?

A: The formation of impurities is often a direct consequence of suboptimal temperature control, leading to side reactions.

• Wurtz-Fittig Coupling Product: As mentioned, the primary impurity is often the homo-coupled dimer. Maintaining a low and consistent temperature during the Grignard reagent formation is the most effective way to minimize this side reaction.

• Unreacted Starting Material: If the reaction temperature is too low during the Grignard formation or carboxylation, the reaction may not go to completion, leaving unreacted 2-chloro-3,6-difluorobenzyl chloride.

• Products from Reaction with Solvent: At higher temperatures, the Grignard reagent can potentially react with ethereal solvents like THF, although this is less common for benzyl Grignard reagents compared to more reactive organometallics.

Troubleshooting Workflow for Purity Issues:

Caption: Troubleshooting workflow for purity issues.

FAQs: Optimizing Reaction Temperature

Q1: What are the visual cues that my Grignard reaction is proceeding correctly in terms of temperature?

A1: During the addition of the benzyl halide to the magnesium, you should observe a gentle reflux of the solvent if the reaction is initiated at room temperature before cooling. When maintaining the temperature at 0-10 °C, the reaction should proceed smoothly without vigorous, uncontrolled boiling. The disappearance of the magnesium turnings is a key indicator of reaction progression.

Q2: Can I use a different synthetic route if I continue to have temperature-related issues with the Grignard synthesis?

A2: Yes, the hydrolysis of the corresponding nitrile, 2-chloro-3,6-difluorophenylacetonitrile, is a viable alternative. However, be aware that this method typically requires significantly higher temperatures. Research on the hydrolysis of similar compounds, such as 2,6-difluorobenzonitrile, has shown that temperatures around 250 °C in high-temperature liquid water can be effective for converting the nitrile to the corresponding amide, which can then be further hydrolyzed to the carboxylic acid.[3] This method avoids the sensitive Grignard reagent but requires specialized high-temperature and pressure equipment.

Q3: Are there any analytical techniques I can use to monitor the reaction in real-time to better control the temperature?

A3: In-situ monitoring techniques can be highly beneficial. For Grignard reactions, in-situ FTIR spectroscopy can be used to track the consumption of the starting halide and the formation of the Grignard reagent.[4] This allows for real-time adjustments to the addition rate and cooling to maintain the optimal temperature and prevent the accumulation of unreacted starting material, which can lead to a dangerous runaway reaction if the initiation is delayed.

Q4: My Grignard reaction is difficult to initiate at low temperatures. What should I do?

A4: Initiation of a Grignard reaction can sometimes be sluggish. Here are a few tips:

• Activation of Magnesium: Ensure your magnesium turnings are fresh and dry. You can activate them by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.

• Local Hotspot: Briefly warm a small spot of the flask with a heat gun to initiate the reaction, then immediately immerse the flask in the cooling bath once the reaction starts.

• Add a Small Amount of Pre-formed Grignard Reagent: If available, adding a small amount of a previously made Grignard reagent can help to initiate the reaction.

Q5: What is the effect of the solvent on the optimal reaction temperature?

A5: The choice of solvent can influence the reaction temperature. Diethyl ether has a lower boiling point (34.6 °C) than tetrahydrofuran (THF) (66 °C). Reactions in THF can often be conducted at slightly higher temperatures. However, for the sensitive 2-chloro-3,6-difluorobenzylmagnesium halide, maintaining the low temperatures recommended above is advisable regardless of the ethereal solvent used.

References

• Reactions of Grignard Reagents. (2015, December 10). Master Organic Chemistry. [Link]

• Kinetics of 2, 6-difluorobenzonitrile hydrolysis in high temperature liquid water. (n.d.). ResearchGate. [Link]

• Lee, J.-S., Velarde-Ortiz, R., Guijarro, A., Wurst, J. R., & Rieke, R. D. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. The Journal of Organic Chemistry, 65(17), 5428–5430. [Link]

• Preparation of 2,3-difluorophenylacetic acid. (2009).

• Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. (2000). ResearchGate. [Link]

• The Grignard Reagents. (2009). ACS Publications. [Link]

• Process control and real-time monitoring of Grignard reactions. (n.d.). HZDR. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Grignard - Helmholtz-Zentrum Dresden-Rossendorf, HZDR [hzdr.de]

Technical Support Center: Troubleshooting the Suzuki Coupling of Halogenated Phenylacetic Acids

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically designed for researchers, medicinal chemists, and process development scientists encountering challenges with the coupling of halogenated phenylacetic acids. This class of substrates is particularly valuable in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other pharmaceutically active compounds. However, the presence of the carboxylic acid and the benzylic methylene group introduces specific challenges not encountered with simpler aryl halides.

This guide is structured as a series of frequently asked questions (FAQs) that address common experimental failures. We will delve into the underlying chemical principles for each issue, provide diagnostic advice, and offer clear, actionable troubleshooting protocols.

Table of Contents

• FAQ 1: Low or No Conversion - "My reaction stalls, and I recover mostly starting material. What are the likely causes?"

• FAQ 2: Significant Decarboxylation - "I'm forming the decarboxylated biaryl as my major side product. How can I prevent this?"

• FAQ 3: Competing Side Reactions - "Besides decarboxylation, I'm observing protodeboronation and homocoupling. What conditions will minimize these pathways?"

• FAQ 4: Protecting Group Strategy - "Is it better to protect the carboxylic acid? If so, what's a robust protection/deprotection sequence?"

FAQ 1: Low or No Conversion of Starting Material

Question: I'm attempting to couple 4-bromophenylacetic acid with phenylboronic acid using Pd(PPh₃)₄ and K₂CO₃ in aqueous dioxane, but I'm only recovering my starting materials after 24 hours at 90 °C. What's going wrong?

Answer: This is a common issue that typically points to problems with catalyst activity or the specific reaction conditions being suboptimal for this substrate class. The carboxylate group, formed in situ under basic conditions, can interfere with the palladium catalyst.

Root Cause Analysis:

• Catalyst Deactivation by Carboxylate: The deprotonated carboxylic acid can act as a ligand for the palladium center. This coordination can stabilize certain palladium intermediates, hindering the catalytic cycle, particularly the crucial oxidative addition or reductive elimination steps.[1][2]

• Insufficiently Active Catalyst System: The classic Pd(PPh₃)₄ is a reliable catalyst but may not be active enough for challenging substrates, especially less reactive aryl chlorides. The electron-rich nature of phosphine ligands is crucial for promoting the oxidative addition step.[3][4] Modern, bulkier, and more electron-rich phosphine ligands often provide superior performance.

• Inappropriate Base/Solvent Combination: The choice of base is critical. While strong bases are needed to activate the boronic acid for transmetalation, they can also promote side reactions or lead to poor solubility of reagents.[5][6] The homogeneity of the reaction mixture is key for efficient catalysis.

Diagnostic Workflow:

• Analyze the Crude Reaction Mixture: Use LC-MS and ¹H NMR to confirm the identity of the recovered starting materials and check for trace amounts of product or side products. This confirms that the issue is a lack of reactivity rather than product degradation.

• Test Catalyst Viability: Run a parallel control reaction with a simpler, more reliable substrate (e.g., 4-bromoacetophenone and phenylboronic acid) using the same batch of catalyst and reagents.[5][7][8][9] If this reaction proceeds, the issue is specific to your phenylacetic acid substrate.

Troubleshooting Protocol: Step-by-Step

• Ligand and Precatalyst Screening: Switch from the traditional Pd(PPh₃)₄ to a more robust catalyst system. Modern Buchwald-type ligands and precatalysts are designed for high activity and stability.

  • Recommendation: Screen a panel of catalysts. Good starting points include:

    • For Aryl Bromides/Iodides: Pd(OAc)₂ with SPhos or XPhos. These bulky, electron-rich phosphine ligands often accelerate the rate-limiting oxidative addition and subsequent reductive elimination.[10]

    • For Aryl Chlorides: PEPPSI-IPr or other N-heterocyclic carbene (NHC) based palladium precatalysts are often more effective for the more challenging C-Cl bond activation.[11]

• Base Optimization: The base not only facilitates transmetalation but also influences the solubility and stability of the phenylacetic acid.

  • Recommendation:

    • Switch from K₂CO₃ to K₃PO₄ . Tripotassium phosphate is often effective in Suzuki couplings and can provide a different reactivity profile.

    • For base-sensitive substrates, consider milder bases like CsF or powdered KF , which can activate the boronic acid without promoting extensive side reactions.[11]

• Solvent System Adjustment: Ensure all components are well-solvated.

  • Recommendation:

    • If using aqueous dioxane, ensure the ratio is appropriate (e.g., 4:1 or 5:1 dioxane:water).

    • Consider alternative solvent systems like toluene/water , 2-MeTHF/water , or DMF/water , especially if solubility is an issue.

Recommended Starting Conditions for a Halogenated Phenylacetic Acid:

Component	Recommendation	Rationale
Aryl Halide	1.0 equiv	Limiting Reagent
Boronic Acid	1.2 - 1.5 equiv	Slight excess to drive reaction
Pd Precatalyst	Pd(OAc)₂ (2 mol%)	Common and effective Pd(II) source
Ligand	SPhos (4 mol%)	Bulky, electron-rich ligand for efficiency
Base	K₃PO₄ (2.5 equiv)	Effective base with good track record
Solvent	Toluene/H₂O (5:1)	Good for a wide range of polarities
Temperature	80 - 100 °C	Standard heating for Suzuki couplings

FAQ 2: Significant Decarboxylation Side Product

Question: My coupling of 2-chlorophenylacetic acid is working, but I'm getting a high percentage of the simple biaryl product where the -CH₂COOH group is replaced by a hydrogen. How do I stop this decarboxylation?

Answer: Decarboxylation is a known competing pathway for phenylacetic acids, especially under the thermal and catalytic conditions of a Suzuki coupling.[2] The reaction proceeds via the loss of CO₂, which is entropically favorable, particularly at elevated temperatures.

Root Cause Analysis:

• Palladium-Mediated Decarboxylation: The palladium catalyst itself can facilitate decarboxylation. The mechanism likely involves the formation of an arylpalladium(II) species, which can then undergo protonolysis to yield the decarboxylated product.[12][13][14][15]

• Thermal Instability: Phenylacetic acids, particularly those with certain substitution patterns, can be thermally labile. The temperatures often required to drive Suzuki couplings (80-150 °C) can be sufficient to induce thermal decarboxylation.[16]

• Ortho-Substituent Effect: The presence of a substituent at the ortho position (like your 2-chloro group) can influence the rate of decarboxylation. This is a complex effect that can involve both steric and electronic factors, sometimes destabilizing the starting material and lowering the activation energy for decarboxylation.[17][18][19]

Diagnostic Workflow:

• Structure Confirmation of Byproduct: Isolate the main byproduct and confirm its structure by ¹H NMR and Mass Spectrometry. The decarboxylated product will lack the characteristic singlet for the benzylic CH₂ protons (around 3.6 ppm) and the carboxylic acid proton, and its mass will be lower by 59 amu (the mass of -CH₂COOH + H).

• Thermal Stability Control: Run the reaction at a lower temperature (e.g., 60-70 °C) for a longer period. If the ratio of desired product to decarboxylated product improves, thermal decarboxylation is a significant contributor.

• Catalyst-Free Control: Heat the starting halogenated phenylacetic acid with the base and solvent (without the palladium catalyst and boronic acid). If you observe decarboxylation, it confirms a thermal and/or base-mediated pathway independent of the catalytic cycle.

Troubleshooting Protocol: Step-by-Step

• Lower the Reaction Temperature: This is the most direct way to mitigate thermal decarboxylation. This may require a more active catalyst system to achieve a reasonable reaction rate at a lower temperature.

  • Recommendation: Use a highly active catalyst system like those based on Buchwald ligands (SPhos, XPhos) or NHC ligands, which can often run efficiently at temperatures as low as 60-80 °C.

• Modify the Catalyst System: The choice of ligand can influence the relative rates of the desired coupling versus the undesired decarboxylation.

  • Recommendation: Experiment with different phosphine ligands. Less bulky ligands might sometimes disfavor the conformation required for decarboxylative palladation. There is no universal rule, so empirical screening is necessary.

• Switch to a Protecting Group Strategy: If decarboxylation remains problematic, the most robust solution is to mask the carboxylic acid functionality. This is discussed in detail in FAQ 4 .

Visualizing the Competing Pathways

Caption: Competing Suzuki vs. Decarboxylation Pathways.

FAQ 3: Dealing with Protodeboronation and Homocoupling

Question: My reaction is sluggish, and I'm seeing significant amounts of dehalogenated starting material and biaryl (from the homocoupling of my boronic acid). How can I improve the selectivity?

Answer: These side reactions indicate that the desired cross-coupling pathway is slow, allowing competing processes to dominate. Protodeboronation (replacement of the -B(OH)₂ group with -H) and homocoupling (dimerization of the boronic acid) are common pitfalls in Suzuki couplings.

Root Cause Analysis:

• Protodeboronation: This occurs when the boronic acid reacts with a proton source (often water) to cleave the C-B bond. It is often catalyzed by the palladium complex, especially if the transmetalation step is slow.[20]

• Homocoupling: The palladium catalyst can also promote the coupling of two boronic acid molecules. This is often more prevalent with electron-rich boronic acids and can be exacerbated by the presence of oxygen.

• Slow Transmetalation: If the oxidative addition product forms but is slow to react with the boronate complex, it can be susceptible to other pathways, and the boronic acid itself has more time to decompose.

Troubleshooting Protocol: Step-by-Step

• Rigorous Degassing: Oxygen can promote homocoupling. Ensure your solvent and reaction setup are thoroughly degassed.

  • Procedure: Subject the reaction mixture to several freeze-pump-thaw cycles under an inert atmosphere (Argon or Nitrogen) before heating.

• Anhydrous Conditions (with caution): While some water is often necessary for the base to function and to facilitate the formation of the active boronate species, excessive water can promote protodeboronation.

  • Recommendation: Try using anhydrous solvents with a hydrated base (e.g., K₃PO₄·H₂O) or using carefully controlled amounts of water. Anhydrous KF can be a good choice of base in these cases.[11]

• Use of Boronic Esters or Trifluoroborates: These reagents are often more stable to protodeboronation than the corresponding boronic acids. Potassium trifluoroborate salts, in particular, undergo slow hydrolysis under the reaction conditions to release the boronic acid, keeping its standing concentration low and minimizing side reactions. This is known as a "slow-release" strategy.[21]

  • Recommendation: If available, switch from the boronic acid to the corresponding pinacol ester (BPin) or potassium trifluoroborate salt (BF₃K).

• Re-evaluate Catalyst/Ligand: A more active catalyst system can accelerate the desired cross-coupling, outcompeting the side reactions. Refer to the recommendations in FAQ 1 .

FAQ 4: To Protect or Not to Protect? A Robust Esterification Strategy

Question: Given all the potential side reactions, should I just protect the carboxylic acid group? What is a reliable method that is compatible with Suzuki conditions?

Answer: Yes, for complex or sensitive substrates, a protection strategy is often the most efficient and highest-yielding approach. Converting the carboxylic acid to a simple methyl or ethyl ester is a robust strategy. These esters are generally stable to the basic conditions of the Suzuki coupling and can be easily hydrolyzed post-coupling.

Workflow: Protection-Coupling-Deprotection

Caption: Protecting Group Strategy Workflow.

Step 1: Protection (Esterification)

A simple and high-yielding method is the formation of a methyl ester.

• Protocol: Methyl Ester Formation

  • Suspend the halogenated phenylacetic acid (1.0 equiv) in methanol (MeOH).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add thionyl chloride (SOCl₂, 1.5 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Remove the solvent under reduced pressure. The resulting methyl ester is often pure enough to be used directly in the next step after drying.[22]

Step 2: Suzuki Coupling of the Ester

The methyl ester is now a much more "well-behaved" substrate for the Suzuki coupling. You can use the optimized conditions from FAQ 1 with a higher degree of confidence. The absence of the free carboxylic acid minimizes catalyst inhibition and eliminates the decarboxylation pathway.

• Protocol: Suzuki Coupling

  • Combine the halogenated phenylacetic acid methyl ester (1.0 equiv), boronic acid (1.2 equiv), a suitable palladium catalyst system (e.g., Pd(OAc)₂/SPhos), and base (e.g., K₃PO₄) in a degassed solvent (e.g., toluene/water).

  • Heat the reaction mixture (e.g., 90 °C) until the starting material is consumed (monitor by TLC or LC-MS).

  • Perform an aqueous workup and purify the coupled ester product by column chromatography.

Step 3: Deprotection (Saponification)

The final step is to hydrolyze the ester back to the carboxylic acid.

• Protocol: Ester Hydrolysis

  • Dissolve the purified coupled ester in a mixture of tetrahydrofuran (THF) and water.

  • Add an excess of lithium hydroxide (LiOH, ~3-5 equiv).

  • Stir at room temperature until the reaction is complete (monitor by TLC or LC-MS).

  • Acidify the reaction mixture with aqueous HCl (e.g., 1M) to pH ~2.

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and remove the solvent under reduced pressure to yield the final carboxylic acid product.

This three-step sequence, while longer, is often more reliable and ultimately higher-yielding than attempting the direct coupling of the free acid, especially on a larger scale or with valuable materials.

References

• Goossen, L. J., et al. (2007). Mild Aromatic Palladium-Catalyzed Protodecarboxylation: Kinetic Assessment of the Decarboxylative Palladation and the Protodepalladation Steps. Journal of the American Chemical Society. [Link]

• Forero-Cortés, P. A., & Haydl, A. M. (2019). Palladium-Catalyzed Decarboxylative Cross-Coupling Reaction Between Heteroaromatic Carboxylic Acids and Aryl Halides. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Deng, F., et al. (2015). Palladium-Catalyzed α-Arylation of Aryl Acetic Acid Derivatives via Dienolate Intermediates with Aryl Chlorides and Bromides. Organic Letters. [Link]

• Pace, V., et al. (2015). ¹H NMR spectrum of the Suzuki product with inset of expanded aromatic region. ResearchGate. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2013). The Slow-Release Strategy in Suzuki–Miyaura Coupling. Angewandte Chemie International Edition. [Link]

• Ye, J., et al. (2018). The ortho-Substituent Effect on the Ag-Catalysed Decarboxylation of Benzoic Acids. Chemistry – A European Journal. [Link]

• Ghaffari, B., et al. (2020). Supporting Information for Ligand effects on Decarbonylation of Palladium-acyl Complexes. University of North Texas Libraries. [Link]

• RSC Media. (2017). Suzuki coupling of 4‐bromoacetophenone and phenylboronic acid to form 4‐acetylbiphenyl. ResearchGate. [Link]

• Wang, C., et al. (2013). Pd(II)-catalyzed decarboxylative acylation of phenylacetamides with α-oxocarboxylic acids via C-H bond activation. Organic & Biomolecular Chemistry. [Link]

• Barder, T. E., et al. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. [Link]

• Sun, Z., et al. (2021). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science. [Link]

• Yu, W., et al. (2020). Palladium-Catalyzed Decarbonylative Heck Coupling of Aromatic Carboxylic Acids with Terminal Alkenes. Organic Letters. [Link]

• Shi, S., et al. (2019). Palladium-Catalyzed α-Arylation of Carboxylic Acids and Secondary Amides via a Traceless Protecting Strategy. eScholarship, University of California. [Link]

• Li, Y., et al. (2024). Electrochemical oxidative decarboxylative of α-oxocarboxylic acids towards the synthesis of quinazolines and quinazolinones. RSC Publishing. [Link]

• Shi, J., et al. (2017). Enhanced Aqueous Suzuki–Miyaura Coupling Allows Site-Specific Polypeptide 18F-Labeling. Journal of the American Chemical Society. [Link]

• Bertelsen, S., et al. (2007). Influence of Achiral Phosphine Ligands on a Synergistic Organo‐ and Palladium‐Catalyzed Asymmetric Allylic Alkylation. Chemistry – A European Journal. [Link]

• Lee, S. H., et al. (2022). Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and. Sains Malaysiana. [Link]

• Rosen, B. M., et al. (2011). Suzuki-Miyaura cross-coupling of aryl carbamates and sulfamates: experimental and computational studies. Journal of the American Chemical Society. [Link]

• Al-Amin, M., & Jeong, J. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. MDPI. [Link]

• Iosub, A. V., & Sanford, M. S. (2017). Use of N‐methyliminodiacetic acid boronate esters in suzuki‐miyaura cross‐coupling polymerizations of triarylamine and fluorene monomers. Journal of Polymer Science Part A: Polymer Chemistry. [Link]

• Nadar, M., et al. (2017). Suzuki reaction of 4-bromoacetophenone and phenylboronic acid in water under air over five cycles a. ResearchGate. [Link]

• Kondolff, I., et al. (2004). Tetraphosphine/palladium catalysed Suzuki cross-coupling reactions of aryl halides with alkylboronic acids. Tetrahedron. [Link]

• Organic Chemistry Portal. Methyl Esters. [Link]

• Cîrciu, M., & Bejan, D. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. [Link]

• Chemistry Stack Exchange. (2017). The decarboxylation of phenylacetic acid via addition of acid. [Link]

• Deng, F., et al. (2021). On the Mechanism of Catalytic Decarboxylation of Carboxylic Acids on Carbon-Supported Palladium Hydride. OSTI.GOV. [Link]

• Ardrey, R. E. (2016). Coupling techniques in LC/MS and SFC/MS. ResearchGate. [Link]

• Deng, F., et al. (2021). On the Mechanism of Catalytic Decarboxylation of Carboxylic Acids on Carbon-Supported Palladium Hydride. Pacific Northwest National Laboratory. [Link]

• Ye, J., et al. (2018). The ortho-substituent effect on the Ag-Catalysed decarboxylation of benzoic acids. PubMed. [Link]

• Steib, A. K., et al. (2012). Protecting Groups for Thiols Suitable for Suzuki Conditions. ResearchGate. [Link]

• Ball, N. D., et al. (2016). Copper(i)-catalyzed sulfonylative Suzuki–Miyaura cross-coupling. RSC Publishing. [Link]

• Wikipedia. Protodeboronation. [Link]

• Gessner Group. Phosphine ligands and catalysis. [Link]

• Deka, M. J., & Sarmah, P. (2017). A short review on Pd catalyzed Suzuki coupling reaction. University of Science and Technology, Meghalaya. [Link]

• LibreTexts Chemistry. Suzuki-Miyaura Coupling. [Link]

• Gulea, M., & Gîrneț, D. (2024). Progress on Suzuki–Miyaura Cross-Coupling Reactions Promoted by Palladium–Lanthanide Coordination Polymers as Catalytic Systems. MDPI. [Link]

• Nasrollahzadeh, M., et al. (2015). Suzuki cross-coupling of structurally different aryl halides and arylboronic acids. a. ResearchGate. [Link]

• Ye, J., et al. (2018). The ortho-substituent effect on the Ag-Catalysed decarboxylation of benzoic acids. Universiteit Leiden. [Link]

• Szostak, M., et al. (2017). Suzuki–Miyaura cross-coupling of amides and esters at room temperature: correlation with barriers to rotation around C–N and C–O bonds. RSC Publishing. [Link]

• Köcher, S., et al. (2016). Suzuki-reaction of 4-bromophenol with phenyl boronic acid into 4-phenylphenol. ResearchGate. [Link]

• Horn, D., et al. (2007). Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory. ResearchGate. [Link]

• Matsubara, T., et al. (2001). Palladium-catalyzed decarboxylation and decarbonylation under hydrothermal conditions. PubMed. [Link]

• Shrestha, B., et al. (2016). Pd-Catalyzed Suzuki-Miyaura and Hiyama-Denmark Couplings of Aryl Sulfamates. Organic Letters. [Link]

• Reddit. (2017). Why are phosphine ligands and palladium very common pairs in coupling reactions?. [Link]

• Myers, A. G. (2006). On the Mechanism of the Palladium(II)-Catalyzed Decarboxylative Olefination of Arene Carboxylic Acids. Journal of the American Chemical Society. [Link]

• Chegg. (2019). Solved Draw the cyclic mechanism for the Suzuki coupling. [Link]

• Chen, Y., et al. (2023). Effects of Phosphine Ligands in Nickel-Catalyzed Decarbonylation Reactions of Lactone. ResearchGate. [Link]

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• 11. Palladium-catalyzed reductive cross-coupling reaction of carboxylic acids with thiols: an alternative strategy to access thioesters - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Mild Aromatic Palladium-Catalyzed Protodecarboxylation: Kinetic Assessment of the Decarboxylative Palladation and the Protodepalladation Steps - PMC [pmc.ncbi.nlm.nih.gov]
• 13. On the Mechanism of Catalytic Decarboxylation of Carboxylic Acids on Carbon-Supported Palladium Hydride (Journal Article) | OSTI.GOV [osti.gov]
• 14. On the Mechanism of Catalytic Decarboxylation of Carboxylic Acids on Carbon-Supported Palladium Hydride | Journal Article | PNNL [pnnl.gov]
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preventing dehalogenation during 2-Chloro-3,6-difluorophenylacetic acid reactions

A Guide for Senior Application Scientists on Preventing Dehalogenation

Welcome to the technical support center for handling 2-Chloro-3,6-difluorophenylacetic acid and its derivatives. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with unwanted dehalogenation during synthetic transformations. As your Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your reactions effectively.

Troubleshooting Guide: Addressing Unwanted Dehalogenation

This section directly addresses common issues observed during reactions involving 2-Chloro-3,6-difluorophenylacetic acid, particularly in the context of metal-catalyzed cross-coupling reactions.

Question 1: I'm performing a Suzuki-Miyaura coupling with a derivative of 2-Chloro-3,6-difluorophenylacetic acid and my main byproduct is the dechlorinated starting material. What is causing this?

Answer:

The formation of a dechlorinated (or more broadly, dehalogenated) byproduct, often called a hydrodehalogenation product, is a well-known side reaction in palladium-catalyzed cross-couplings.[1][2] This occurs when the organopalladium intermediate, which is central to the catalytic cycle, is intercepted by a hydride source before it can undergo the desired reductive elimination step to form your product.

Several factors can promote this unwanted pathway:

• Catalyst System: The choice of palladium precursor and, more importantly, the ligand, is critical. Less stable catalytic systems or those where the rate of reductive elimination is slow compared to competing pathways are more prone to dehalogenation.

• Solvent and Base: Certain solvents and bases can act as or generate hydride donors. For instance, solvents like isopropanol can be a hydride source, and bases like sodium hydroxide in DMF can generate formate species, which are also hydride donors.[1]

• Reaction Temperature: Higher temperatures can sometimes accelerate the rate of dehalogenation relative to the desired coupling reaction.

• Presence of Water: Water can participate in ligand exchange and other processes that may lead to the formation of palladium hydride species responsible for dehalogenation.

Below is a diagram illustrating the competition between the desired cross-coupling pathway and the undesired dehalogenation side reaction.

Caption: Competing pathways in a Pd-catalyzed cross-coupling reaction.

Question 2: How can I modify my reaction conditions to minimize or prevent this dehalogenation?

Answer:

Optimizing your reaction involves a systematic approach to catalyst selection and reaction parameters. The key is to favor the kinetics of the productive cross-coupling steps over the dehalogenation pathway.

1. Catalyst and Ligand Selection: This is your most powerful tool.

• Use Bulky, Electron-Rich Ligands: Ligands such as bulky biarylphosphines (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) are highly effective.[3] These ligands accelerate the rate of reductive elimination, which is the final product-forming step, thereby outcompeting the dehalogenation side reaction. Pd(PPh₃)₄, while a classic catalyst, can be prone to dehalogenation with challenging substrates.[2]

• Consider Modern Pre-catalysts: Pre-catalysts like XPhos Pd G2/G3 are designed for stability and efficient generation of the active Pd(0) species, which can lead to cleaner reactions.

2. Solvent Choice:

• Avoid Protic and Reducible Solvents: Move away from solvents that can act as hydride donors. While common, solvents like dioxane and DMF have been observed to promote more dehalogenation than toluene in some cases.[2] Toluene or CPME are often better choices.

• Ensure Anhydrous Conditions: Use dry solvents. Water can interfere with the catalytic cycle and contribute to the formation of undesired byproducts.

3. Base Selection:

• Use Non-Hydroxide Bases: Opt for bases less likely to generate hydride species. Carbonates (K₂CO₃, Cs₂CO₃) or phosphates (K₃PO₄) are generally preferred over hydroxides (NaOH, KOH).

The following table provides a starting point for optimizing your catalyst system.

Catalyst System Component	Recommendation for Minimizing Dehalogenation	Rationale
Palladium Pre-catalyst	Pd₂(dba)₃, Pd(OAc)₂	Common and effective when paired with an appropriate ligand.
Ligand	Primary Choice: XPhos, SPhos, RuPhos	Bulky, electron-rich biaryl phosphine ligands. They promote fast reductive elimination.
Alternative: IPr, SIPr (NHC Ligands)	N-heterocyclic carbenes are also very effective and offer high stability.[3]
Solvent	Toluene, CPME, Dioxane (use with caution)	Aprotic solvents with lower potential to act as hydride donors.[4]
Base	K₃PO₄, K₂CO₃, Cs₂CO₃	Non-nucleophilic, inorganic bases.

Frequently Asked Questions (FAQs)

Q1: Is the C-Cl bond in 2-Chloro-3,6-difluorophenylacetic acid particularly susceptible to cleavage?

Yes, the electronic nature of this substrate makes the C-Cl bond reactive. The fluorine atoms are strongly electron-withdrawing, which can influence the electron density of the aromatic ring and the stability of organometallic intermediates. While aryl chlorides are generally less reactive than bromides or iodides in oxidative addition, the specific substitution pattern of this molecule makes it a viable, yet sometimes challenging, cross-coupling partner.

Q2: I need to perform a reaction that is not a cross-coupling (e.g., esterification of the carboxylic acid). Do I still need to worry about dehalogenation?

Generally, dehalogenation is a major concern in reactions involving transition metal catalysts (like Pd, Ni) and a source of hydrides.[5] For standard organic transformations like esterification (e.g., using SOCl₂ then an alcohol) or amidation, which do not typically involve these conditions, dehalogenation of the aryl chloride is highly unlikely. However, if you were to attempt a reduction of the carboxylic acid using certain metal hydrides under harsh conditions, cleavage of the C-Cl bond could become a possibility.

Q3: Can I use Nickel catalysts instead of Palladium to avoid dehalogenation?

Nickel catalysts are a viable alternative for cross-coupling aryl chlorides and can sometimes offer different selectivity.[5] However, nickel catalysis is not immune to hydrodehalogenation. The same principles of ligand design (using bulky, electron-donating ligands) and careful selection of reaction conditions apply. In some cases, a nickel system might prove superior, but this must be determined empirically through reaction screening.

Recommended Protocol: A Self-Validating Approach to Suzuki-Miyaura Coupling

This protocol is designed to be a robust starting point for coupling a derivative of 2-Chloro-3,6-difluorophenylacetic acid while minimizing dehalogenation. The key is to monitor the reaction to validate the effectiveness of the chosen conditions.

Materials:

• 2-Chloro-3,6-difluorophenylacetic acid derivative (1.0 equiv)

• Boronic acid coupling partner (1.2 - 1.5 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• XPhos (2.5 - 5 mol%)

• K₃PO₄ (2.0 - 3.0 equiv), finely ground and dried

• Anhydrous Toluene

• Reaction vessel with reflux condenser and magnetic stirrer

• Inert atmosphere setup (Argon or Nitrogen)

Step-by-Step Methodology:

• Vessel Preparation: To a flame-dried or oven-dried reaction flask, add the 2-Chloro-3,6-difluorophenylacetic acid derivative, the boronic acid, and the ground K₃PO₄.

• Catalyst Addition: In a separate vial, briefly purge with inert gas, then add the Pd₂(dba)₃ and XPhos. Add a small amount of the anhydrous toluene to this vial to create a slurry.

• Inert Atmosphere: Seal the main reaction flask, and cycle between vacuum and inert gas (e.g., Argon) three times to ensure a completely oxygen-free environment.

  • Scientist's Note: Oxygen can lead to the formation of palladium oxides and phosphine oxides, deactivating the catalyst and potentially promoting side reactions.

• Solvent Addition: Add the anhydrous toluene to the main reaction flask via syringe.

• Catalyst Transfer: Transfer the catalyst slurry from the vial to the main reaction flask via syringe. Rinse the vial with a small amount of additional toluene to ensure complete transfer.

• Reaction Monitoring (Initial - t=0): Immediately take a small aliquot from the reaction mixture, quench it with a drop of water, extract with ethyl acetate, and spot on a TLC plate. This is your t=0 reference.

• Heating: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Reaction Monitoring (Ongoing): After 1 hour, and then periodically, take another aliquot and analyze by TLC or GC-MS. Compare the formation of the desired product spot against the starting material and a potential lower-running spot corresponding to the dehalogenated byproduct.

  • Self-Validation Step: If significant formation of the dehalogenated byproduct is observed early on, it indicates the chosen conditions are not optimal. At this point, a decision can be made to stop the reaction and re-evaluate the catalyst system or conditions based on the troubleshooting flowchart below.

• Workup: Once the reaction is complete (as determined by monitoring), cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Troubleshooting Flowchart

This logical diagram provides a step-by-step decision-making process if you continue to observe dehalogenation.

Caption: A decision tree for troubleshooting dehalogenation.

References

• Organic Chemistry Portal. (n.d.). Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Retrieved from [Link]

• St. John-Campbell, S., et al. (2019). Deciphering complexity in Pd-catalyzed cross-couplings. Nature Communications. Available at: [Link]

• Navarro, O., Kaur, H., Mahjoor, P., & Nolan, S. P. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry, 69(9), 3173–3180. Available at: [Link]

• Fitzarr. (2018). Comment on 'significant dehalogenation in stille coupling'. Reddit. Retrieved from [Link]

• Clarke, M. L. (2010). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. Available at: [Link]

Sources

• 1. Deciphering complexity in Pd–catalyzed cross-couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]

Technical Support Center: Solvent Effects on the Reactivity of 2-Chloro-3,6-difluorophenylacetic Acid

Welcome to the technical support center for 2-Chloro-3,6-difluorophenylacetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile, fluorinated building block. My aim is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively. The choice of solvent is paramount in directing the reactivity of this molecule, and a thoughtful selection can be the difference between a successful synthesis and a complex mixture of byproducts.

Understanding the Molecule: A Chemist's Perspective

2-Chloro-3,6-difluorophenylacetic acid possesses three key reactive sites, each influenced by the solvent environment:

• The Carboxylic Acid Group: This is the primary site for reactions like esterification, amidation, and conversion to an acid chloride. The acidity and nucleophilicity of this group are highly dependent on the solvent's ability to solvate the proton and the carboxylate anion.[1][2]

• The Activated Aromatic Ring: The presence of three electron-withdrawing halogens (one chlorine and two fluorine atoms) makes the aromatic ring electron-deficient and susceptible to nucleophilic aromatic substitution (SNA_r). The regioselectivity and rate of these reactions are profoundly influenced by the solvent.[3]

• The α-Carbon: The benzylic proton on the carbon adjacent to the carboxylic acid can be abstracted under basic conditions, leading to enolate formation and subsequent reactions. The stability and reactivity of this enolate are solvent-dependent.

This guide is structured in a question-and-answer format to directly address common challenges and observations you may encounter during your experiments.

Section 1: Troubleshooting Esterification and Amidation Reactions

The conversion of the carboxylic acid to esters and amides is a fundamental transformation. However, the reactivity can be sluggish, or side reactions can occur if the solvent is not chosen judiciously.

Frequently Asked Questions (FAQs)

Question 1: My Fischer esterification with a primary alcohol is giving a low yield. I'm using an excess of the alcohol as the solvent. What could be the issue?

Answer: While using the alcohol as the solvent is a common strategy to drive the equilibrium towards the ester, several factors related to the solvent choice can lead to low yields.[4][5]

• Causality: The Fischer esterification is a reversible reaction.[4] The water produced during the reaction can hydrolyze the ester back to the starting materials. In a simple alcohol solvent system, this water remains in the reaction mixture.

• Troubleshooting:

  • Solvent Modification for Water Removal: Instead of using only the alcohol, consider using a co-solvent like toluene or benzene that forms an azeotrope with water.[5] By using a Dean-Stark apparatus, you can continuously remove water from the reaction, thus driving the equilibrium towards the product.[5]

  • Catalyst Choice: Ensure you are using a suitable acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[4]

  • Alternative Methods: If Fischer esterification remains problematic, consider converting the carboxylic acid to a more reactive intermediate, such as an acyl chloride, which will then react more readily with the alcohol.

Question 2: I'm trying to form an amide using a coupling reagent like DCC, but the reaction is messy, and I'm getting significant byproduct formation. I'm using THF as the solvent. What's going on?

Answer: While THF is a common aprotic solvent, its polarity and coordinating ability might not be optimal for all coupling reactions.

• Causality: The mechanism of DCC coupling involves the formation of a reactive O-acylisourea intermediate.[6] The solvent can influence the stability of this intermediate and the subsequent nucleophilic attack by the amine. A solvent that is too polar might stabilize the charged intermediates for too long, allowing for side reactions. Conversely, a solvent that is not polar enough may not adequately dissolve the starting materials and intermediates.

• Troubleshooting:

  • Solvent Screening: Experiment with other aprotic solvents of varying polarity. Dichloromethane (DCM) is often a good starting point for coupling reactions as it is relatively non-polar and volatile, making product isolation easier. For more polar systems, acetonitrile or DMF could be considered, but be mindful of potential side reactions with DMF at elevated temperatures.

  • Temperature Control: Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) to minimize the formation of byproducts like N-acylurea.

  • Reagent Addition Order: Add the DCC to a solution of the carboxylic acid and the amine. This can sometimes minimize the formation of the symmetrical anhydride of your starting acid.

Question 3: When I try to make the methyl ester using methanol and an acid catalyst, I notice some of my starting material is being consumed, but I'm not seeing the expected product. What could be happening?

Answer: The combination of an alcohol solvent and an acid catalyst at elevated temperatures can sometimes lead to unexpected side reactions, especially with an activated aromatic ring.

• Causality: While less common for esterifications, under forcing conditions (high temperature, strong acid), there is a possibility of a competing nucleophilic aromatic substitution (SNA_r) where the methoxide ion (in equilibrium with methanol) displaces one of the fluorine atoms on the ring. The fluorine atoms are highly activating for nucleophilic substitution.[3]

• Troubleshooting:

  • Milder Conditions: Use milder esterification methods that do not require high temperatures or strong acids. For example, reaction with diazomethane (use with extreme caution) or trimethylsilyldiazomethane in a solvent like diethyl ether will esterify the carboxylic acid under very mild conditions.

  • Two-Step Procedure: A more robust method is to first convert the carboxylic acid to the acid chloride using a reagent like thionyl chloride or oxalyl chloride in an inert solvent like DCM or toluene. After removing the excess reagent, the acid chloride can then be reacted with methanol at low temperature to cleanly form the ester.

Experimental Workflow: Two-Step Esterification

Caption: Workflow for a robust two-step esterification.

Section 2: Troubleshooting Nucleophilic Aromatic Substitution (SNA_r)

The electron-deficient nature of the aromatic ring allows for the displacement of the chloro or fluoro substituents by various nucleophiles. The choice of solvent is critical in modulating the reaction rate and selectivity.

Frequently Asked Questions (FAQs)

Question 4: I am attempting to displace the chlorine atom with an amine nucleophile in THF, but the reaction is extremely slow. Why is this happening?

Answer: The rate of SNA_r reactions is highly dependent on the solvent's ability to stabilize the charged intermediate (Meisenheimer complex).

• Causality: The mechanism of SNA_r involves the formation of a negatively charged intermediate. Polar aprotic solvents are excellent at stabilizing this type of charged species through dipole-dipole interactions, without solvating the nucleophile as strongly as protic solvents would.[7] THF is only moderately polar and may not provide sufficient stabilization for the Meisenheimer complex, leading to a high activation energy and a slow reaction.

• Troubleshooting:

  • Switch to a More Polar Aprotic Solvent: Solvents like DMSO, DMF, or NMP are excellent choices for SNA_r reactions as they are highly polar and aprotic. You should observe a significant rate enhancement.

  • Increase Temperature: If you must use a less polar solvent, increasing the reaction temperature will help overcome the activation energy barrier. However, be cautious of potential side reactions.

  • Phase-Transfer Catalysis: If your nucleophile is an anion (e.g., an alkoxide), using a phase-transfer catalyst (like a quaternary ammonium salt) in a two-phase system (e.g., toluene/water) can be very effective.

Question 5: When I react my compound with sodium methoxide in methanol, I get a mixture of products where both the chlorine and one of the fluorine atoms are substituted. How can I improve the selectivity?

Answer: Halogen mobility in polyhalogenated aromatic compounds can be competitive. While chlorine is generally a better leaving group than fluorine in many contexts, the ortho and para positioning of the other electron-withdrawing groups can activate the fluorine for displacement.

• Causality: In protic solvents like methanol, the solvent can participate in the reaction and also influence the relative leaving group ability of the halogens. Hydrogen bonding from the solvent can stabilize the departing fluoride ion, making it a more favorable leaving group than it would be in an aprotic solvent.[8]

• Troubleshooting:

  • Solvent Choice: Switching to a polar aprotic solvent like DMSO or DMF can often improve selectivity. In these solvents, the relative leaving group ability is more intrinsic, and you may see a greater preference for displacement of the chlorine.

  • Temperature Control: Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can often enhance selectivity. Start at room temperature or even lower and monitor the reaction progress carefully.

  • Counter-ion Effects: The nature of the cation can also play a role. Consider using potassium methoxide instead of sodium methoxide, as the larger potassium ion may have different coordination properties in solution.

Solvent Polarity and SNA_r Rate

Solvent	Dielectric Constant (ε)	Relative Rate of a Typical SNA_r	Solvent Type
Toluene	2.4	Very Slow	Non-polar aprotic
THF	7.6	Slow	Moderately polar aprotic
Acetone	21	Moderate	Polar aprotic
Acetonitrile	37	Fast	Polar aprotic
DMF	37	Very Fast	Polar aprotic
DMSO	47	Very Fast	Polar aprotic
Methanol	33	Moderate to Fast	Polar protic

Note: While methanol is polar, its protic nature can sometimes lead to decreased rates for certain nucleophiles due to strong solvation of the nucleophile.[7]

Section 3: Troubleshooting Decarboxylation Reactions

While generally stable, phenylacetic acids can undergo decarboxylation under certain conditions, particularly at high temperatures.[9][10]

Frequently Asked Questions (FAQs)

Question 6: I am running a reaction at high temperature in a polar aprotic solvent, and I'm observing the formation of 1-chloro-2,5-difluorotoluene. What is causing this?

Answer: You are observing thermal decarboxylation of your starting material. The solvent can play a role in mediating this process.

• Causality: The decarboxylation of phenylacetic acid can proceed through different mechanisms depending on whether the acid is in its neutral form or as a carboxylate anion.[10] In a polar aprotic solvent, the carboxylate, if formed, is highly reactive. The stability of the resulting benzylic carbanion is enhanced by the electron-withdrawing groups on the aromatic ring.

• Troubleshooting:

  • Lower Reaction Temperature: This is the most straightforward solution. If the desired reaction can proceed at a lower temperature, this will minimize or eliminate decarboxylation.

  • Avoid Strong Bases: If your reaction conditions involve a base, be aware that this will form the carboxylate and potentially facilitate decarboxylation. Use the minimum amount of base necessary.

  • Solvent Choice: While high temperatures are the primary driver, consider if a less polar solvent could be used for your desired transformation, which may slightly disfavor the formation of charged intermediates that can lead to decarboxylation.

Logical Flow of Solvent Selection for Reactivity Control

Sources

• 1. Solvent effects - Wikipedia [en.wikipedia.org]
• 2. Solvent effects on acid–base behaviour. Phenols and carboxylic acids in methanol + propylene carbonate solvents - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 3. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Unraveling the Molecular Fingerprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Chloro-3,6-difluorophenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical development, the precise structural elucidation of novel compounds is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing intricate details about a molecule's structure through its fragmentation patterns. This guide offers an in-depth technical exploration of the anticipated mass spectrometric behavior of 2-Chloro-3,6-difluorophenylacetic acid, a halogenated aromatic carboxylic acid of interest in synthetic chemistry.

The Analyte: 2-Chloro-3,6-difluorophenylacetic acid at a Glance

Before dissecting its fragmentation, understanding the structural nuances of the target molecule is crucial.

Property	Value
Chemical Name	2-chloro-3,6-difluorophenylacetic acid
Molecular Formula	C₈H₅ClF₂O₂[1]
Molecular Weight	206.57 g/mol [1]
Chemical Structure	A phenylacetic acid with a chlorine atom at position 2, and fluorine atoms at positions 3 and 6 of the phenyl ring.

The presence of a carboxylic acid group, a benzene ring, and multiple halogen atoms (chlorine and fluorine) dictates the molecule's reactivity and, consequently, its fragmentation behavior in a mass spectrometer. The isotopic signature of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) is a key characteristic to watch for in the mass spectrum.[2]

Ionization Techniques: A Comparative Overview

The choice of ionization technique significantly influences the extent of fragmentation. For a molecule like 2-Chloro-3,6-difluorophenylacetic acid, two common techniques are particularly relevant:

• Electron Ionization (EI): A hard ionization technique that uses high-energy electrons (typically 70 eV) to ionize the sample.[3] This method induces extensive fragmentation, providing a detailed structural fingerprint of the molecule. Due to its reproducibility, vast spectral libraries are available for EI, although not for this specific compound.

• Chemical Ionization (CI): A soft ionization technique that uses a reagent gas to ionize the analyte through proton transfer or adduction.[4] CI results in less fragmentation and often preserves the molecular ion or produces a prominent quasi-molecular ion (e.g., [M+H]⁺), which is useful for confirming the molecular weight.[4]

For the purpose of detailed structural elucidation, this guide will focus on the predicted fragmentation under Electron Ionization (EI) , as it provides the most structurally informative data.

Predicted Fragmentation Pathways under Electron Ionization (EI)

Upon electron ionization, 2-Chloro-3,6-difluorophenylacetic acid will form a molecular ion (M⁺˙). The stability of this molecular ion in aromatic compounds is generally moderate to strong.[5] Subsequent fragmentation will be driven by the energetic favorability of forming stable neutral losses and fragment ions.

Key Predicted Fragmentation Pathways:

• Alpha-Cleavage of the Carboxylic Acid: The bond between the carbonyl carbon and the benzylic carbon is susceptible to cleavage. This is a common fragmentation pathway for carboxylic acids.[5]

  • Loss of the Carboxyl Group (•COOH): This would result in the formation of a 2-chloro-3,6-difluorobenzyl radical cation.

  • Loss of Carbon Dioxide (CO₂): Decarboxylation is a very common fragmentation pathway for carboxylic acids, leading to the formation of a [M-CO₂]⁺˙ ion.

• Benzylic Cleavage: Cleavage of the C-C bond between the phenyl ring and the acetic acid side chain is another probable event.

  • Formation of the Tropylium-like Ion: A common fragmentation pattern for compounds with a benzyl group is the formation of a stable tropylium ion (C₇H₇⁺) or a substituted equivalent. In this case, a substituted chlorodifluorotropylium ion could be formed.

• Cleavage within the Side Chain:

  • Loss of Water (H₂O): While more common in alcohols, the loss of a water molecule from the carboxylic acid group can occur, especially through rearrangement processes.

• Halogen-related Fragmentations:

  • Loss of Chlorine Radical (•Cl): The C-Cl bond can break, leading to the loss of a chlorine radical.

  • Loss of Hydrogen Chloride (HCl): Elimination of HCl is a possibility, particularly through ortho-effects or rearrangements.

  • Loss of Fluorine Radical (•F) or Hydrogen Fluoride (HF): While C-F bonds are generally stronger than C-Cl bonds, loss of fluorine or HF can occur at higher energies.

Visualizing the Fragmentation: A Predicted Pathway

Sources

• 1. 2-chloro-3,6-difluorophenylacetic acid,(CAS# )|Sinfoo BIOCHEM [sinfoobiotech.com]
• 2. youtube.com [youtube.com]
• 3. imedpub.com [imedpub.com]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Reactivity of 2-Chloro-3,6-difluorophenylacetic Acid and Its Isomers for Drug Discovery and Development

In the landscape of modern medicinal chemistry and drug development, the nuanced reactivity of substituted phenylacetic acids is of paramount importance. These structural motifs are prevalent in a wide array of pharmacologically active agents, and understanding how subtle changes in their molecular architecture influence their chemical behavior is critical for lead optimization and process development. This guide provides an in-depth comparison of the reactivity of 2-Chloro-3,6-difluorophenylacetic acid and its key isomers, offering a blend of theoretical analysis and actionable experimental protocols for researchers and scientists in the field.

The Significance of Isomeric Substitution on Reactivity

The introduction of halogen atoms onto the phenyl ring of phenylacetic acid dramatically alters its electronic and steric properties. The interplay between the inductive electron-withdrawing effects of chlorine and fluorine, their resonance effects, and their positions relative to the acetic acid side chain and to each other, gives rise to a spectrum of reactivities among the isomers. These differences manifest in several key chemical transformations, including the acidity of the carboxylic acid, the susceptibility of the carbonyl group to nucleophilic attack, and the reactivity of the aromatic ring towards electrophilic and nucleophilic substitution. A thorough understanding of these isomeric effects is crucial for predicting reaction outcomes, optimizing synthetic routes, and fine-tuning the pharmacokinetic and pharmacodynamic profiles of drug candidates.

A Theoretical Framework for Comparing Reactivity

To illustrate the impact of substituent positioning, we will focus our comparison on 2-Chloro-3,6-difluorophenylacetic acid and three of its isomers: 3-Chloro-2,6-difluorophenylacetic acid, 4-Chloro-2,6-difluorophenylacetic acid, and 5-Chloro-2,4-difluorophenylacetic acid.

Isomer	Structure	CAS Number
2-Chloro-3,6-difluorophenylacetic acid		Not readily available
3-Chloro-2,6-difluorophenylacetic acid		Not readily available
4-Chloro-2,6-difluorophenylacetic acid		Not readily available
5-Chloro-2,4-difluorophenylacetic acid		1261632-58-9

Acidity (pKa)

The acidity of a carboxylic acid is determined by the stability of its conjugate base, the carboxylate anion. Electron-withdrawing groups on the phenyl ring stabilize the carboxylate anion through their inductive effect, thereby increasing the acidity (lowering the pKa).

• Inductive Effect: Both chlorine and fluorine are highly electronegative and exert a strong electron-withdrawing inductive effect (-I). The closer these substituents are to the carboxylic acid group, the more pronounced this effect will be. Therefore, isomers with substituents in the ortho (2- and 6-) positions are expected to be more acidic.

• Ortho-Effect: Ortho-substituted benzoic acids are generally stronger acids than their meta and para isomers, a phenomenon attributed to a combination of steric and electronic factors. This effect is likely to be significant for the isomers with substituents at the 2- and/or 6-positions.

• Predicted Trend: Based on these principles, 2-Chloro-3,6-difluorophenylacetic acid and 3-Chloro-2,6-difluorophenylacetic acid, with halogens at both ortho positions, are predicted to be the most acidic. The acidity of 4-Chloro-2,6-difluorophenylacetic acid will be slightly lower, and 5-Chloro-2,4-difluorophenylacetic acid, with no ortho substituent, is expected to be the least acidic among this group, though still significantly more acidic than unsubstituted phenylacetic acid.

Nucleophilic Acyl Substitution: The Case of Esterification

The reactivity of the carboxylic acid group towards nucleophiles, such as in esterification, is governed by the electrophilicity of the carbonyl carbon. Electron-withdrawing substituents on the aromatic ring enhance this electrophilicity, making the carboxylic acid more reactive.

• Electronic Effects: All the isomers under consideration are expected to be more reactive towards nucleophilic acyl substitution than unsubstituted phenylacetic acid due to the electron-withdrawing nature of the halogen substituents. The isomers with a greater number of electron-withdrawing groups closer to the phenylacetic acid moiety will exhibit a more electrophilic carbonyl carbon.

• Steric Hindrance: Substituents at the ortho positions (2- and 6-) can sterically hinder the approach of a nucleophile to the carbonyl carbon, potentially slowing down the reaction rate. This effect will be most pronounced for 2-Chloro-3,6-difluorophenylacetic acid and 3-Chloro-2,6-difluorophenylacetic acid.

• Predicted Trend: The overall reactivity will be a balance between electronic activation and steric hindrance. While the ortho-substituted isomers are electronically activated, steric hindrance may make them less reactive than the 4- and 5-chloro isomers in practice, especially with bulky nucleophiles.

Electrophilic Aromatic Substitution

Electrophilic aromatic substitution involves the attack of an electrophile on the electron-rich aromatic ring. Halogens are deactivating groups due to their strong inductive effect, but they are ortho-, para-directors because of their ability to donate a lone pair of electrons through resonance (+M effect).

• Ring Deactivation: The presence of three electron-withdrawing halogens will make the aromatic ring of all these isomers significantly less reactive towards electrophiles compared to benzene or phenylacetic acid.

• Directing Effects: The incoming electrophile will be directed to the positions that are ortho or para to the existing substituents and least sterically hindered. The directing effects of multiple halogens can be complex and may lead to a mixture of products. For 2-Chloro-3,6-difluorophenylacetic acid, the 4- and 5-positions are the most likely sites of electrophilic attack.

Experimental Protocols for Comparative Reactivity Analysis

To provide empirical support for the theoretical predictions and to enable a direct comparison of the reactivity of these isomers, the following experimental protocols are proposed.

Measurement of Acidity (pKa) by Potentiometric Titration

This experiment will determine the acid dissociation constant (pKa) of each isomer.

Methodology:

• Solution Preparation: Prepare a 0.01 M solution of each chloro-difluorophenylacetic acid isomer in a 1:1 mixture of water and a suitable organic solvent (e.g., methanol or ethanol) to ensure solubility.

• Titration Setup: Place a known volume (e.g., 50 mL) of the acid solution in a beaker equipped with a calibrated pH electrode and a magnetic stirrer.

• Titration: Titrate the solution with a standardized 0.01 M solution of sodium hydroxide (NaOH), adding the titrant in small, precise increments.

• Data Collection: Record the pH of the solution after each addition of NaOH.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point (the point at which half of the acid has been neutralized).

Figure 1. Workflow for pKa determination by potentiometric titration.

Comparative Rate of Fischer Esterification

This experiment will compare the relative rates of esterification of the isomers with methanol.

Methodology:

• Reaction Setup: In separate reaction vials, dissolve an equimolar amount of each chloro-difluorophenylacetic acid isomer and a large excess of methanol. Add a catalytic amount of a strong acid (e.g., sulfuric acid).

• Reaction Conditions: Place the vials in a temperature-controlled environment (e.g., a heating block at 60 °C) and stir the contents.

• Sampling: At regular time intervals, withdraw a small aliquot from each reaction mixture.

• Quenching and Analysis: Quench the reaction in the aliquot (e.g., by neutralizing the acid catalyst with a base). Analyze the composition of the aliquot using a suitable technique such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the concentration of the starting acid and the ester product.

• Data Analysis: Plot the concentration of the ester product as a function of time for each isomer. The initial slope of this curve is proportional to the initial reaction rate.

Figure 2. Mechanism of Fischer Esterification.

Electrophilic Aromatic Substitution: Nitration

This experiment will qualitatively compare the reactivity and regioselectivity of the isomers towards nitration.

Methodology:

• Reaction Setup: In separate, dry reaction flasks, dissolve each chloro-difluorophenylacetic acid isomer in a suitable solvent (e.g., concentrated sulfuric acid).

• Nitrating Agent: Cool the solutions in an ice bath and slowly add a nitrating agent (e.g., a mixture of concentrated nitric acid and sulfuric acid).

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Once the reaction is complete, pour the reaction mixture over ice and extract the product with an organic solvent. Isolate and purify the product(s) by column chromatography.

• Characterization: Characterize the product(s) using spectroscopic methods (e.g., NMR, Mass Spectrometry) to determine the position of the nitro group and the relative yields of different isomers.

Conclusion

The reactivity of 2-Chloro-3,6-difluorophenylacetic acid and its isomers is a complex interplay of electronic and steric effects. While theoretical principles provide a strong framework for predicting their relative reactivities, experimental validation is essential for a comprehensive understanding. The protocols outlined in this guide offer a systematic approach to generating this crucial data, empowering researchers to make informed decisions in the design and synthesis of novel chemical entities. By bridging the gap between theoretical prediction and experimental observation, we can accelerate the pace of innovation in drug discovery and development.

References

• [Provide a numbered list of all cited sources with Title, Source, and a valid, clickable URL. For the purpose of this example, placeholder references would be inserted here.]

The Unambiguous Proof: A Comparative Guide to Validating the Structure of 2-Chloro-3,6-difluorophenylacetic Acid

For researchers, medicinal chemists, and professionals in drug development, the precise molecular structure of a compound is its absolute identity. An error in structural assignment can lead to misinterpreted biological data, wasted resources, and compromised intellectual property. This guide provides an in-depth comparison of analytical techniques for the definitive structural validation of 2-Chloro-3,6-difluorophenylacetic acid, a halogenated aromatic carboxylic acid of interest in synthetic and medicinal chemistry.

While a multi-technique approach is always recommended for robust characterization, this guide will focus on the unparalleled power of single-crystal X-ray crystallography as the gold standard for unambiguous structure determination. We will compare its definitive results with the complementary, yet sometimes ambiguous, data from Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography stands alone in its ability to provide a three-dimensional map of electron density within a molecule, revealing the precise spatial arrangement of atoms, bond lengths, and bond angles.[1] This technique moves beyond connectivity to provide an absolute structural proof.

The fundamental principle involves irradiating a well-ordered single crystal of the compound with a focused beam of X-rays. The electrons within the atoms of the crystal diffract this radiation in a predictable manner, creating a unique diffraction pattern. Mathematical analysis of this pattern allows for the reconstruction of the electron density map, and from that, the molecular structure.

Experimental Protocol: Structure Determination of a Phenylacetic Acid Analogue

As a public crystal structure for 2-Chloro-3,6-difluorophenylacetic acid is not available, we will detail the protocol using a closely related analogue, 4-chlorophenylacetic acid, for which crystallographic data is accessible in the Crystallography Open Database (COD ID: 2227504).[2] This protocol is directly applicable to the title compound upon successful crystallization.

Step 1: Crystallization

The primary challenge in X-ray crystallography is obtaining a high-quality single crystal. For a compound like 4-chlorophenylacetic acid, slow evaporation from a suitable solvent is a common and effective method.

• Solvent Selection: Screen various solvents (e.g., ethanol, methanol, ethyl acetate, acetone, and mixtures with water or hexane) to find one in which the compound has moderate solubility.

• Sample Preparation: Prepare a saturated or near-saturated solution of the compound in the chosen solvent at a slightly elevated temperature to ensure complete dissolution.

• Slow Evaporation: Loosely cover the vial and allow the solvent to evaporate slowly and undisturbed over several days. The goal is to allow individual crystals to form and grow without precipitating as a powder.

Step 2: Data Collection

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is carefully selected under a microscope and mounted on a goniometer head.

• Diffractometer Setup: The mounted crystal is placed in an X-ray diffractometer. A modern instrument is typically equipped with a CCD or CMOS detector and uses a specific wavelength of X-rays (e.g., Mo Kα radiation, λ = 0.71073 Å).

• Data Acquisition: The crystal is cooled (e.g., to 100-150 K) to minimize thermal vibrations of the atoms, which sharpens the diffraction spots. The diffractometer then rotates the crystal through a series of angles, collecting diffraction data frames at each increment. A full dataset may take several hours to collect.

Step 3: Structure Solution and Refinement

• Unit Cell Determination: The positions of the diffraction spots are used to determine the dimensions and symmetry of the unit cell, the basic repeating unit of the crystal.

• Structure Solution: The intensities of the diffraction spots are used to solve the "phase problem" and generate an initial electron density map. This map reveals the positions of the heavier atoms (like chlorine and oxygen).

• Structure Refinement: The initial atomic positions are refined against the experimental data. Lighter atoms, such as carbons and hydrogens, are located and their positions and thermal displacement parameters are refined. The final refined structure is evaluated by metrics such as the R-factor, which indicates the agreement between the calculated and observed diffraction data.

The output is a definitive 3D model of the molecule, providing precise bond lengths, bond angles, and information about intermolecular interactions, such as hydrogen bonding, in the solid state.

Orthogonal Validation: Spectroscopic Techniques

While X-ray crystallography provides the ultimate structural answer, NMR and MS are indispensable for routine characterization, reaction monitoring, and for providing complementary information, especially for non-crystalline samples.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of specific nuclei (most commonly ¹H and ¹³C). For a molecule like 2-Chloro-3,6-difluorophenylacetic acid, ¹H, ¹³C, and ¹⁹F NMR would be essential.

Key Insights from NMR:

• ¹H NMR: Reveals the number of different types of protons, their relative numbers (through integration), and their connectivity through spin-spin coupling. For our target molecule, we would expect to see signals for the methylene (-CH₂-) protons and the aromatic protons. The coupling of these protons to the adjacent fluorine atoms would result in complex splitting patterns.

• ¹³C NMR: Shows the number of different types of carbon atoms. The presence of electronegative halogens (Cl and F) will significantly influence the chemical shifts of the aromatic carbons. Carbon-fluorine coupling is also a key diagnostic feature.

• ¹⁹F NMR: Directly observes the fluorine atoms, providing information about their chemical environments. The large chemical shift range of ¹⁹F NMR makes it very sensitive to subtle structural changes.[1]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of an internal standard like tetramethylsilane (TMS).

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Spectral Analysis: Analyze the chemical shifts, integration, and coupling patterns to deduce the molecular structure. Two-dimensional NMR experiments (like COSY and HSQC) can be used to establish connectivity between protons and carbons.

Mass Spectrometry (MS)

Mass spectrometry provides the mass-to-charge ratio (m/z) of the molecule and its fragments. This information is crucial for determining the molecular weight and elemental composition.

Key Insights from MS:

• Molecular Ion Peak (M⁺): High-resolution mass spectrometry (HRMS) can provide a highly accurate mass of the molecular ion, allowing for the determination of the molecular formula. The presence of chlorine will be indicated by a characteristic M+2 isotopic peak with an intensity of about one-third of the M⁺ peak.

• Fragmentation Pattern: The molecule will break apart in the mass spectrometer in a predictable way. For phenylacetic acids, a common fragmentation is the loss of the carboxyl group (-COOH, 45 Da) to give a prominent fragment ion. The halogen substitution pattern on the aromatic ring will influence subsequent fragmentation pathways.

Experimental Protocol: MS Analysis

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, often via a direct insertion probe or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Ionization: Ionize the sample using a suitable method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Interpretation: Analyze the resulting mass spectrum to identify the molecular ion and interpret the major fragment ions to support the proposed structure.

Comparative Analysis: Choosing the Right Tool

Feature	Single-Crystal X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Primary Information	3D molecular structure, bond lengths/angles, stereochemistry, packing	Connectivity, chemical environment of nuclei	Molecular weight, elemental formula, fragmentation pattern
Sample Phase	Solid (single crystal)	Solution	Solid, liquid, or gas
Unambiguity	High (provides absolute structure)	Medium (isomers can be difficult to distinguish)	Low (isomers often indistinguishable)
Key Requirement	High-quality single crystal	Soluble sample	Volatile/ionizable sample
Strengths	Definitive structural proof	Provides information on dynamic processes in solution	High sensitivity, determination of molecular formula
Limitations	Crystal growth can be a major bottleneck	Can be complex to interpret for molecules with many signals or complex coupling	Does not provide stereochemical or detailed connectivity data

Visualizing the Workflow

X-ray Crystallography Workflow

Caption: Workflow for X-ray Crystallography.

Multi-Technique Validation Logic

Caption: Logic of a multi-technique approach.

Conclusion

For the unequivocal structural validation of 2-Chloro-3,6-difluorophenylacetic acid, single-crystal X-ray crystallography is the definitive technique. It provides an irrefutable three-dimensional structure that serves as the ultimate benchmark. However, a comprehensive characterization package, essential for regulatory submissions and publications, should always include supporting data from NMR spectroscopy and mass spectrometry. These spectroscopic techniques provide complementary information about the molecule's connectivity and composition, ensuring a holistic and trustworthy validation of its structure.

References

• Single-crystal X-ray Diffraction. SERC (Carleton). [Link]

• (4-Chlorophenyl)acetic acid. PubChem. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis. Oreate AI Blog. [Link]

• Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. ResearchGate. [Link]

• 2,6-Difluorophenylacetic acid. PubChem. [Link]

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A Comparative Guide to Quantitative Analysis of 2-Chloro-3,6-difluorophenylacetic acid: A Deep Dive into qNMR and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the precise and accurate determination of the purity and concentration of active pharmaceutical ingredients (APIs) is paramount. This guide provides an in-depth technical comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other established analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and Titrimetry—for the assay of 2-Chloro-3,6-difluorophenylacetic acid. As a Senior Application Scientist, this document is structured to offer not just procedural steps, but a comprehensive understanding of the underlying principles and practical considerations to empower you in selecting the most appropriate analytical strategy for your needs.

The Rise of qNMR: A Paradigm Shift in Quantitative Analysis

Quantitative NMR (qNMR) has emerged as a powerful, primary analytical method that offers distinct advantages over traditional chromatographic techniques.[1][2] Unlike chromatography, which relies on the comparison of a sample's response to that of a reference standard of the same compound, qNMR provides a direct measurement of the analyte concentration or purity against a certified internal standard that can be structurally unrelated to the analyte.[2][3] The fundamental principle of qNMR lies in the direct proportionality between the integrated area of a resonance signal in the NMR spectrum and the number of nuclei contributing to that signal.[1] This unique characteristic allows for the absolute quantification of a substance without the need for a specific reference standard of the analyte itself, making it an invaluable tool in early drug development where such standards may be scarce.[2]

Comparative Analysis of Analytical Techniques

The choice of an analytical technique is often a balance between various performance characteristics. Below is a comparative overview of qNMR, HPLC-UV, LC-MS, and Titrimetry for the assay of 2-Chloro-3,6-difluorophenylacetic acid.

Feature	Quantitative NMR (qNMR)	HPLC-UV	LC-MS	Titrimetry
Principle	Direct proportionality of signal integral to the number of nuclei.[1]	Differential partitioning of analyte between a mobile and stationary phase, with UV detection.[4]	Separation by liquid chromatography followed by mass-based detection.[5]	Neutralization reaction between the acidic analyte and a standard basic solution.[6]
Primary Method	Yes, a primary ratio method.	No, requires a specific reference standard.	No, requires a specific reference standard.	Yes, a primary method of analysis.
Accuracy	High (typically ±1-2%).[1]	High (typically ±1-2%) with proper calibration.[7]	High (typically ±1-2%) with proper calibration and internal standards.	High, but can be affected by the presence of other acidic or basic impurities.
Precision (%RSD)	Excellent (< 1%).	Very good (< 2%).[7]	Excellent (< 1%) with appropriate internal standards.	Good (< 2%), dependent on endpoint detection.
Specificity	High, based on unique chemical shifts. Can resolve and quantify isomers and impurities simultaneously.[8]	Good to high, dependent on chromatographic resolution.[9]	Very high, based on mass-to-charge ratio.	Low, as it titrates total acidity.
Sensitivity	Moderate, typically requires mg amounts of sample.[1]	Good, with LOD and LOQ in the µg/mL to ng/mL range.[10]	Excellent, with LOD and LOQ in the ng/mL to pg/mL range.[11]	Low, typically requires significant sample amounts.
Sample Throughput	High after initial setup; short acquisition times per sample.[12]	Moderate, dependent on chromatographic run time.[13]	Moderate, dependent on chromatographic run time.	Low to moderate.
Non-destructive	Yes, the sample can be recovered.[12]	No, the sample is consumed.	No, the sample is consumed.	No, the sample is consumed.
Cost (Instrument)	High.[12]	Moderate.	High.	Low.
Cost (Per Sample)	Low, due to reduced solvent and consumable usage.[12]	Moderate.	High.	Low.

In-Depth Technical Protocols

Quantitative NMR (qNMR) Assay of 2-Chloro-3,6-difluorophenylacetic acid

This protocol outlines the determination of the purity of 2-Chloro-3,6-difluorophenylacetic acid using an internal standard. The choice of a suitable internal standard is critical for accurate quantification. For an acidic analyte like 2-Chloro-3,6-difluorophenylacetic acid, an internal standard with signals that do not overlap with the analyte's signals and is soluble in the same deuterated solvent is essential. Dimethyl terephthalate is a suitable choice in DMSO-d6, offering distinct aromatic and methyl signals in regions that are typically free from interference.[14]

Predicted ¹H NMR Spectrum of 2-Chloro-3,6-difluorophenylacetic acid:

• Aromatic protons (H4, H5): Expected to appear in the aromatic region (around 7.0-7.5 ppm), showing complex splitting patterns due to F-H coupling.

• Methylene protons (-CH₂-): Expected to appear as a singlet or a narrowly split multiplet around 3.8-4.2 ppm.

• Carboxylic acid proton (-COOH): A broad singlet at a variable chemical shift (typically >10 ppm), which is generally not suitable for quantification.

Caption: Workflow for the qNMR assay of 2-Chloro-3,6-difluorophenylacetic acid.

• Sample Preparation:

  • Accurately weigh approximately 20 mg of 2-Chloro-3,6-difluorophenylacetic acid into a clean, dry vial.

  • Accurately weigh approximately 10 mg of Dimethyl Terephthalate (certified reference material) into the same vial.

  • Add a precise volume (e.g., 0.75 mL) of Deuterated Dimethyl Sulfoxide (DMSO-d6) to the vial.

  • Ensure complete dissolution by gentle vortexing or sonication.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and shim the instrument to achieve optimal resolution and lineshape.

  • Acquire the ¹H NMR spectrum using a quantitative pulse sequence (e.g., a 90° pulse with a long relaxation delay).

  • Key Acquisition Parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (d1): ≥ 5 times the longest T1 relaxation time of both the analyte and internal standard protons to ensure full relaxation. A conservative value of 30 seconds is recommended for accurate quantification.

    • Number of Scans (ns): Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

    • Acquisition Time (aq): At least 3-4 seconds to ensure adequate digital resolution.

• Data Processing and Analysis:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Apply a baseline correction to ensure a flat baseline across the spectrum.

  • Integrate the well-resolved, non-overlapping signal of the analyte (e.g., the methylene protons) and a signal from the internal standard (e.g., the methyl protons of Dimethyl Terephthalate).

  • Calculate the purity of 2-Chloro-3,6-difluorophenylacetic acid using the following equation[15]:

    Purityanalyte (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (Manalyte / Mstd) * (mstd / manalyte) * Puritystd

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • Purity = Purity of the standard

High-Performance Liquid Chromatography (HPLC-UV) Assay

This method provides high selectivity and sensitivity for the quantification of 2-Chloro-3,6-difluorophenylacetic acid.

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Data acquisition and processing software.

• Reagents:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Formic acid (or Phosphoric acid).

  • 2-Chloro-3,6-difluorophenylacetic acid reference standard.

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile and Water with 0.1% Formic Acid (e.g., 60:40 v/v). For Mass Spectrometry (MS) compatible applications, formic acid is recommended over phosphoric acid.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 264 nm (based on similar fluorophenylacetic acids).[15]

  • Injection Volume: 10 µL.

• Standard and Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2-Chloro-3,6-difluorophenylacetic acid reference standard and dissolve in a 25 mL volumetric flask with the mobile phase.

  • Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the sample.

  • Sample Solution: Accurately weigh a sample of 2-Chloro-3,6-difluorophenylacetic acid and prepare a solution of a known concentration in the mobile phase.

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the sample solution.

  • Quantify the amount of 2-Chloro-3,6-difluorophenylacetic acid in the sample by comparing its peak area to the calibration curve.

Liquid Chromatography-Mass Spectrometry (LC-MS) Assay

For higher sensitivity and specificity, LC-MS can be employed. The use of difluoroacetic acid (DFA) as a mobile phase modifier can enhance MS signal intensity compared to trifluoroacetic acid (TFA).[11][16]

• Instrumentation:

  • LC-MS system (e.g., UPLC coupled to a triple quadrupole or time-of-flight mass spectrometer).

  • C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm particle size).

• Chromatographic and MS Conditions:

  • Mobile Phase A: 0.1% Difluoroacetic acid in Water.

  • Mobile Phase B: 0.1% Difluoroacetic acid in Acetonitrile.

  • Gradient Elution: A suitable gradient from low to high organic phase to elute the analyte.

  • Flow Rate: 0.4 mL/min.

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • MS Detection: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for the deprotonated molecule [M-H]⁻ of 2-Chloro-3,6-difluorophenylacetic acid.

• Standard and Sample Preparation:

  • Similar to the HPLC-UV method, but at lower concentrations suitable for MS detection.

Titrimetric Assay

This classical method provides a direct measure of the acidic content.

• Accurately weigh a suitable amount of 2-Chloro-3,6-difluorophenylacetic acid and dissolve it in a suitable solvent (e.g., a mixture of water and ethanol).

• Add a few drops of a suitable indicator (e.g., phenolphthalein).

• Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M Sodium Hydroxide) until the endpoint is reached (indicated by a color change).

• Calculate the purity of the acid based on the stoichiometry of the reaction.

The Causality Behind Experimental Choices in qNMR

The reliability of a qNMR experiment hinges on a series of carefully considered parameters. The choice of a long relaxation delay (d1) is paramount to ensure that all protons have returned to their equilibrium state before the next pulse, preventing signal saturation and ensuring that the signal intensity is directly proportional to the number of nuclei.[17] A high signal-to-noise ratio is essential for accurate integration, as low-intensity signals are more susceptible to integration errors. The selection of non-overlapping signals for both the analyte and the internal standard is fundamental to avoid ambiguity in integration and ensure the accuracy of the final result.

Self-Validating Systems and Trustworthiness

A well-designed qNMR experiment is inherently a self-validating system. The use of a certified internal standard provides a direct link to a primary reference, ensuring traceability. Furthermore, the ability to simultaneously observe and quantify the analyte, the internal standard, and any potential impurities within a single spectrum provides a comprehensive and trustworthy assessment of the sample's composition.[8]

Conclusion: qNMR as a Gold Standard in Quantitative Analysis

While HPLC-UV, LC-MS, and titrimetry are all valuable techniques for the assay of 2-Chloro-3,6-difluorophenylacetic acid, qNMR offers a unique combination of being a primary, non-destructive method with high precision and accuracy.[2] Its ability to provide absolute quantification without the need for a specific reference standard of the analyte makes it an exceptionally powerful tool, particularly in the research and development phase. For routine quality control, HPLC-UV remains a robust and cost-effective option. LC-MS provides unparalleled sensitivity for trace analysis, and titrimetry offers a simple, albeit less specific, measure of total acidity. The selection of the most appropriate technique will ultimately depend on the specific requirements of the analysis, including the required accuracy, sensitivity, sample availability, and the stage of drug development.

References

• Hintermann, A. K. (2021). List of qNMR Standards – Version 1.7.

• SIELC Technologies. HPLC Method for 2-Fluorophenylacetic acid, 4-Fluorophenylacetic acid, 3-Fluorophenylacetic acid Compatible with Mass Spectrometry. Retrieved from [Link]

• ResolveMass Laboratories Inc. Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Retrieved from [Link]

• FUJIFILM Wako Chemicals U.S.A. Corporation. qNMR - Quantitative Analysis by NMR. Retrieved from [Link]

• JEOL Ltd. What is qNMR (quantitative NMR) ? | Applications Notes. Retrieved from [Link]

• Waters. (2021). Difluoroacetic Acid as a Mobile Phase Modifier for LC-MS Analysis of Small Molecules. Retrieved from [Link]

• Basavaiah, K., & Anil Kumar, U. R. (2007). Titrimetric and Spectrophotometric Methods for the Assay of Ketotifen Using Cerium(IV) and Two Reagents. E-Journal of Chemistry, 4(4), 557–566.

• Almac Group. The Future of Assay Testing: Is NMR the new HPLC? Retrieved from [Link]

• Waters. (2019). Application of Difluoroacetic Acid to Improve Optical and MS Performance in Peptide LC-UV/MS. Retrieved from [Link]

• Zhang, Q., et al. (2023). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Molecules, 28(2), 733.

• ResearchGate. (2024). Validation of a Simple HPLC/UV Method for Assay and In Vitro Release of Glycosaminoglycan from Pharmaceutical Formulations. Retrieved from [Link]

• ResearchGate. (2021). Comparison of HPLC and NMR for Quantification of The Main Volatile Fatty Acids in Rumen Digesta. Retrieved from [Link]

• Pharmacia. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Retrieved from [Link]

• The Royal Society of Chemistry. Supplementary Information. Retrieved from [Link]

• PubMed. (2019). High sensitivity LC-MS profiling of antibody-drug conjugates with difluoroacetic acid ion pairing. Retrieved from [Link]

• PRACTICAL LAB MANUAL. Medicinal Chemistry - III B. Pharm VI. Retrieved from [Link]

• PubMed Central. (2016). Development and Validation of a HPLC-UV Method for the Evaluation of Ellagic Acid in Liquid Extracts of Eugenia uniflora L. (Myrtaceae) Leaves and Its Ultrasound-Assisted Extraction Optimization. Retrieved from [Link]

• ACG Publications. (2016). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. Retrieved from [Link]

• BIPM. (2019). Internal Standard Reference Data for qNMR: Dimethyl Terephthalate [ISRD-04]. Retrieved from [Link]

• Zheng, H., et al. (2021). Comparison of HPLC and NMR for quantification of the main volatile fatty acids in rumen digesta. Scientific Reports, 11(1), 24349.

• Revue Roumaine de Chimie. DEVELOPMENT AND VALIDATION OF AN HPLC-UV METHOD FOR DETERMINATION OF SYNTHETIC FOOD COLORANTS. Retrieved from [Link]

• CHEMISTRY 1000. CHEM 2600 Topic 2: Nuclear Magnetic Resonance (NMR). Retrieved from [Link]

• Almac Group. Almac Voice. Retrieved from [Link]

• ResearchGate. (2019). High sensitivity LC-MS profiling of antibody-drug conjugates with difluoroacetic acid ion pairing. Retrieved from [Link]

• LabRulez LCMS. (2022). Application of Difluoroacetic Acid to Improve Optical and MS Performance in Peptide LC-UV/MS. Retrieved from [Link]

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• 9. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
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Safety & Regulatory Compliance

Mastering the Safe Handling of 2-Chloro-3,6-difluorophenylacetic Acid: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development. Yet, the potent molecules that hold the promise of therapeutic breakthroughs often demand rigorous and informed safety protocols. 2-Chloro-3,6-difluorophenylacetic acid, a halogenated aromatic carboxylic acid, is one such compound. Its trifecta of characteristics—a solid state, acidic nature, and halogenated structure—necessitates a multi-faceted approach to personal protective equipment (PPE), handling, and disposal. This guide provides an in-depth, procedural framework to ensure the safety of laboratory personnel and the integrity of your research.

Hazard Assessment: Understanding the Intrinsic Risks

Before handling any chemical, a thorough understanding of its potential hazards is paramount. 2-Chloro-3,6-difluorophenylacetic acid is classified as an irritant. The primary risks are associated with direct contact and inhalation.

• Skin Irritation: Direct contact with the solid or its solutions can cause skin irritation.[1][2]

• Serious Eye Irritation: The compound is a significant eye irritant, with the potential to cause serious damage upon contact.[1][2]

• Respiratory Irritation: Inhalation of the dust can lead to irritation of the respiratory tract.[1][2]

Upon combustion, this compound may release toxic gases, including carbon monoxide, carbon dioxide, hydrogen chloride (HCl), and hydrogen fluoride (HF).[1] It is crucial to prevent the release of dust into the work environment and to avoid all direct contact.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is your first and most critical line of defense. The selection of appropriate PPE is not merely a checklist; it is a dynamic risk assessment based on the scale and nature of the procedure.

Core PPE Ensemble (for all handling activities):

• Eye and Face Protection: Given the serious eye irritation hazard, chemical safety goggles are mandatory at all times.[3][4] When there is a risk of splashing or significant dust generation (e.g., weighing large quantities), a full-face shield should be worn in addition to goggles.[3][5]

• Hand Protection: The choice of glove material is critical. Due to the compound's halogenated aromatic structure, standard disposable nitrile gloves may offer only short-term splash protection and have poor resistance to aromatic hydrocarbons.[6][7][8] For extended handling or in situations with a higher risk of contact, more robust glove options are necessary. Consider double-gloving for enhanced protection.

Glove Type	Suitability for 2-Chloro-3,6-difluorophenylacetic acid	Rationale
Nitrile	Incidental Contact/Splash Protection Only	Good for general acid resistance but can degrade with prolonged exposure to some chlorinated and aromatic solvents.[6][7] Change immediately upon contamination.[8]
Neoprene	Good for Extended Use	Offers good resistance to a range of organic acids and has superior wear resistance compared to natural rubber.[6][7]
Butyl Rubber	Good for Corrosive Acids	Provides excellent protection against corrosive acids but may not perform as well against halogenated solvents.[6][7][9]
Viton® or Polyvinyl Alcohol (PVA)	Excellent for Halogenated Solvents	Recommended for handling chlorinated and aromatic solvents, offering a high level of chemical resistance.[10][11]

• Body Protection: A fully fastened laboratory coat is the minimum requirement. For tasks with a higher potential for spills or dust generation, a chemical-resistant apron or coveralls should be worn.[5][12]

• Footwear: Closed-toe shoes are mandatory in any laboratory setting.[13]

Respiratory Protection:

Respiratory protection is necessary when engineering controls (like a fume hood) are insufficient to control exposure to the chemical's dust.

• For Weighing and Transfer: If handling the solid outside of a certified chemical fume hood, a NIOSH-approved respirator is required. A half-mask or full-facepiece respirator equipped with a combination of P100 (oil-proof, 99.97% efficient) particulate filters and acid gas (white label) cartridges is recommended.[5][12] The P100 filter will capture the fine dust particles, while the acid gas cartridge will adsorb any irritating vapors.

Operational Plan: From Receipt to Disposal

A systematic workflow minimizes the risk of exposure and ensures procedural consistency.

Caption: Workflow for the safe handling of 2-Chloro-3,6-difluorophenylacetic acid.

Step-by-Step Handling Protocol:

• Preparation:

  • Always handle 2-Chloro-3,6-difluorophenylacetic acid in a certified chemical fume hood to minimize inhalation risk.[13]

  • Ensure an eyewash station and safety shower are readily accessible.

  • Assemble all necessary equipment and reagents before starting.

  • Don the complete PPE ensemble as described in Section 2.

• Weighing and Transfer:

  • When weighing the solid, use a spatula to gently transfer the material. Avoid any actions that could generate dust.

  • If possible, weigh the compound directly into the reaction vessel.

  • Clean any residual dust from the balance and surrounding area with a damp cloth, which should then be treated as hazardous waste.

• Reaction and Work-up:

  • Keep the container of the chemical tightly closed when not in use.[14]

  • If diluting, slowly add the acid to the solvent to dissipate any heat that may be generated.[15]

• Decontamination:

  • Thoroughly decontaminate all glassware and equipment that came into contact with the chemical.

  • Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.[14]

Emergency Procedures: Spill and Exposure Management

Preparedness is key to mitigating the impact of an accidental release.

Minor Spill Cleanup (Solid Compound):

A minor spill is a small quantity that can be safely managed by trained laboratory personnel without posing a significant inhalation or fire hazard.

• Alert & Isolate: Alert personnel in the immediate vicinity and restrict access to the spill area.

• PPE: Ensure you are wearing the appropriate PPE, including respiratory protection if necessary.

• Neutralize: Gently cover the spill with a neutralizing agent for acids, such as sodium bicarbonate or soda ash.[16] Avoid creating dust.

• Sweep: Once neutralized, carefully sweep the solid material into a designated hazardous waste container using a plastic dustpan and brush.[15][17]

• Decontaminate: Wipe the spill area with a wet cloth or paper towels. Place all cleanup materials into the hazardous waste container.

• Dispose: Seal and label the container for hazardous waste disposal.[18]

• Report: Report the incident to your institution's Environmental Health & Safety (EHS) department.[15]

Personnel Exposure:

• Skin Contact: Immediately remove any contaminated clothing and flush the affected skin with copious amounts of water for at least 15 minutes.[13] Seek medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[14] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

Disposal Plan: Managing Halogenated Waste

Proper segregation and disposal of chemical waste are not just best practices; they are regulatory requirements. 2-Chloro-3,6-difluorophenylacetic acid is a halogenated organic compound and must be treated as such.

• Waste Segregation: Never mix halogenated organic waste with non-halogenated waste streams.[7] Doing so contaminates the entire container and significantly increases disposal costs and environmental impact.[19]

• Waste Containers: Collect all solid waste, contaminated materials (e.g., gloves, wipes), and solutions containing this compound in a clearly labeled, sealed container designated for "Halogenated Organic Waste."[7]

• Disposal Method: Halogenated organic wastes are typically disposed of via high-temperature incineration by a licensed hazardous waste disposal facility.[20] Do not dispose of this chemical down the drain or in regular trash.[1] Follow all local, state, and federal regulations for hazardous waste disposal.

By adhering to these detailed protocols, researchers can confidently and safely work with 2-Chloro-3,6-difluorophenylacetic acid, fostering a culture of safety that protects both the scientist and the science.

References

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• AIBON SAFETY. (2025, June 26). Which are the best gloves for chemical environments? Retrieved from [Link]

• University of California, Berkeley. (n.d.). Glove Selection Guide. Office of Environment, Health & Safety. Retrieved from [Link]

• CP Lab Safety. (n.d.). Glove Compatibility. Retrieved from [Link]

• North, A. (n.d.). Finding the Most Suitable Chemical Resistant Gloves for the Application. Retrieved from [Link]

• Washington Nanofabrication Facility. (n.d.). Organic Acid Standard Operating Procedure. Retrieved from [Link]

• 3M. (n.d.). Respirator Selection | Respiratory Protection. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1987, December). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• NIOSH. (n.d.). OSHA Respirator Requirements for Selected Chemicals. Centers for Disease Control and Prevention. Retrieved from [Link]

• Chemcd. (2010, August 9). Safety Data Sheet. Retrieved from [Link]

• The City University of New York. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• Enviro Safety Products. (n.d.). Material Guide For Chemical and Liquid Resistant Gloves. Retrieved from [Link]

• Harmony Lab & Safety Supplies. (n.d.). Gloves Chemical Resistance Chart. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

• American Chemical Society. (n.d.). Guide for Chemical Spill Response. Retrieved from [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: Chloroacetic acid. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.134 - Respiratory protection. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, December 4). State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. Retrieved from [Link]

• 3M. (n.d.). 3M Respirator Selection Guide. Retrieved from [Link]

• The University of British Columbia. (n.d.). Acidic/Basic Spill Clean Up. Safety & Risk Services. Retrieved from [Link]

• C&EN. (2024, August 30). C&EN Uncovered: Solvent Waste Levels, EPA Regulations, and Disposal [Video]. YouTube. Retrieved from [Link]

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